Tetrakis(pentanoato)dirhodium

Core Science & Biosynthesis

The Molecular Architecture and Catalytic Dynamics of Tetrakis(pentanoato)dirhodium[Rh₂(piv)₄]

Audience: Researchers, scientists, and drug development professionals Focus: Structural dynamics, carbene transfer mechanisms, and synthesis protocols

Executive Summary & Nomenclature Nuance

Tetrakis(pentanoato)dirhodium (CAS 62728-88-5) is a bimetallic transition metal complex that serves as a cornerstone catalyst in advanced organic synthesis. While the systematic IUPAC term "pentanoato" technically refers to the linear valerate (C₅H₉O₂⁻) chain, in commercial catalogs and applied synthetic literature, this compound is universally recognized as rhodium(II) trimethylacetate dimer or rhodium(II) pivalate [Rh₂(piv)₄] 1. The branched tert-butyl groups of the pivalate ligands impart unique steric properties that drastically alter the catalyst's selectivity profile compared to its less hindered analog, rhodium(II) acetate [Rh₂(OAc)₄].

This whitepaper deconstructs the structural causality behind Rh₂(piv)₄'s catalytic efficacy, detailing how its molecular architecture dictates stereoselective carbene transfer, and provides validated protocols for its synthesis and deployment.

Molecular Structure and Bonding Dynamics

The Paddlewheel Core

Rh₂(piv)₄ adopts a D4h​ -symmetric "paddlewheel" architecture. The core consists of two rhodium(II) ions held together by a single metal-metal bond, bridged by four equatorial pivalate ligands. Each rhodium center possesses an open axial coordination site, which acts as the primary locus for catalytic activity.

Dynamic Rh-Rh Bond Length

The baseline Rh-Rh single bond length in a weakly coordinated state (e.g., the bis-aqua adduct) is approximately 2.371 Å 2. However, this bond is highly dynamic and responsive to the electronic nature of axial ligands. When strong σ -donating nitrogen ligands such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) bind to the axial sites, electron density is donated into the Rh-Rh σ∗ antibonding orbital. This interaction predictably lengthens the metal-metal bond to 2.414 Å 3.

Steric Shielding and Causality

The massive tert-butyl groups of the pivalate ligands create a sterically congested "wall" around the axial coordination sites.

• The Causality: When a diazo compound coordinates to the axial Rh center, the steric bulk of the pivalate ligands restricts the rotational freedom of the resulting rhodium carbenoid. This rigid transition state amplifies the energy difference between competing diastereomeric pathways, leading to exceptionally high diastereoselectivity in cyclopropanation and site-selectivity in C-H insertion reactions 4.

Catalytic Mechanism: Electrophilic Carbene Transfer

Rh₂(piv)₄ functions primarily as a Lewis acid to decompose diazo precursors. The catalytic cycle is a self-validating system where the regeneration of the catalyst is driven by the thermodynamic stability of the final functionalized product.

Caption: Rh2(piv)4 catalyzed carbene transfer cycle highlighting intermediate formation.

Mechanistic Steps:

• Coordination: The nucleophilic carbon of the diazo compound binds to the electrophilic axial Rh(II) site.

• Extrusion: Back-bonding from the rhodium d -orbitals facilitates the expulsion of nitrogen gas ( N2​ ), generating a highly reactive, metal-stabilized singlet carbenoid.

• Transfer: The carbenoid undergoes concerted, asynchronous electrophilic addition to an alkene (yielding a cyclopropane) or inserts into an unactivated C-H bond.

Quantitative Data: Catalyst Comparison

To select the appropriate dirhodium catalyst for a specific workflow, researchers must balance electrophilicity with steric bulk. The table below summarizes these parameters across three benchmark catalysts .

Catalyst	Ligand Formula	Approx. Rh-Rh Bond (Å)	Relative Electrophilicity	Primary Synthetic Application
Rh₂(OAc)₄	-O₂CCH₃	2.39	Moderate	General cyclopropanation, baseline C-H insertion
Rh₂(piv)₄	-O₂CC(CH₃)₃	2.37 - 2.41	Moderate-Low	Highly diastereoselective cyclopropanation
Rh₂(tfa)₄	-O₂CCF₃	2.40	Very High	Aromatic cycloadditions, unactivated C-H functionalization

Note: The highly electron-withdrawing trifluoroacetate (tfa) ligands increase the electrophilicity of the Rh core, whereas the electron-donating alkyl groups of the pivalate (piv) ligands slightly dampen it, trading raw reactivity for superior stereocontrol.

Experimental Workflow: Synthesis of Rh₂(piv)₄

Rh₂(piv)₄ is synthesized via a thermodynamically driven ligand exchange reaction starting from the more accessible Rh₂(OAc)₄.

The Causality of the Protocol

Ligand exchange between carboxylates is reversible. To force the reaction to completion, the protocol exploits the boiling point differential between acetic acid (118 °C) and pivalic acid (163 °C). By heating the reaction to 140 °C, acetic acid is continuously removed from the system via distillation, driving the equilibrium entirely toward the Rh₂(piv)₄ product according to Le Chatelier's principle.

Caption: Step-by-step ligand exchange workflow for synthesizing Rh2(piv)4.

Step-by-Step Methodology:

• Preparation: Charge a 50 mL round-bottom flask with Rh₂(OAc)₄ (500 mg, 1.13 mmol) and an excess of pivalic acid (approx. 5.0 g, 49 mmol).

• Apparatus Setup: Equip the flask with a short-path distillation head and a receiving flask to capture the liberated acetic acid.

• Heating: Submerge the reaction flask in an oil bath pre-heated to 140 °C. The pivalic acid will melt, acting as both the reactant and the solvent.

• Distillation: Maintain the temperature for 2–3 hours. The color of the melt will transition from blue-green to a deep emerald green as acetic acid distills over.

• Cooling & Precipitation: Remove the flask from the heat. Before the pivalic acid fully solidifies (around 40 °C), add 20 mL of cold hexanes to the flask and triturate vigorously. The Rh₂(piv)₄ will precipitate as a fine solid.

• Isolation: Filter the suspension through a Büchner funnel. Wash the filter cake with additional cold hexanes (3 × 10 mL) to remove any residual pivalic acid.

• Drying: Dry the emerald green crystals under a high vacuum for 4 hours to yield pure Rh₂(piv)₄.

References

• Rhodium(II) trimethylacetate, dimer | CAS 62728-88-5 | SCBT Santa Cruz Biotechnology (SCBT)
• Ferrocene-Bearing Homoleptic and Heteroleptic Paddlewheel-Type Dirhodium Complexes Inorganics / Semantic Scholar
• Adducts of Rhodium(II) Acetate and Rhodium(II) Pivalate with 1,8-Diazabicyclo[5.4.0]undec-7-ene MDPI
• Rh2(Opiv)4-Catalyzed Reactions of Diazo Compound Derived from Meldrum's Acid and Styrenes SciSpace
• Understanding the Differential Performance of Rh2(esp)

Sources

• 1. scbt.com [scbt.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]

Crystallographic Data and X-Ray Structure of Tetrakis(pentanoato)dirhodium: A Structural and Mechanistic Guide

Executive Summary

Dirhodium(II) tetracarboxylates are privileged scaffolds in both synthetic catalysis and medicinal chemistry. Among these, tetrakis(pentanoato)dirhodium —encompassing the linear valerate and its highly utilized branched isomer, dirhodium tetrapivalate—represents a critical inflection point in structure-activity relationships (SAR). As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting. We will dissect the crystallographic parameters of the Rh24+​ core, explore the causality behind the trans-influence exerted by axial ligands, and provide a self-validating experimental workflow for X-ray structure determination.

This whitepaper is designed for researchers and drug development professionals who require a rigorous understanding of how the three-dimensional architecture of dirhodium complexes dictates their chemical lability and biological efficacy.

The Structural Paradigm of Dirhodium(II) Tetracarboxylates

Tetrakis(pentanoato)dirhodium, with the chemical formula Rh2​(O2​C5​H9​)4​ , adopts a classic "paddlewheel" structural motif. This geometry is characterized by an idealized D4h​ symmetry, where two rhodium(II) ions are bridged by four bidentate pentanoate ligands forming the equatorial plane [1].

Electronic Configuration and the Rh-Rh Bond

The dirhodium core ( Rh24+​ ) features a 4d7−4d7 electron configuration. The molecular orbital diagram for the metal-metal interaction yields a σ2π4δ2δ∗2π∗4 configuration. Because the bonding and antibonding π and δ orbitals are fully occupied, the net metal-metal bond order is exactly 1, driven entirely by the σ bond formed from the overlap of the dz2​ orbitals.

This electronic arrangement leaves the axial sites (along the z-axis) highly electrophilic and susceptible to coordination by Lewis bases (e.g., solvents, nitrogenous bases, or biological targets like DNA bases) [2].

Crystallographic Data & X-Ray Structure Analysis

The crystallographic behavior of tetrakis(pentanoato)dirhodium is heavily influenced by the steric bulk of the C5​ alkyl chains. While the linear pentanoate (valerate) facilitates the formation of columnar discotic mesophases, its branched isomer (pivalate or trimethylacetate, often listed synonymously by commercial suppliers [3]) provides significant steric shielding around the axial coordination sites.

Core Geometric Parameters

X-ray diffraction studies of these complexes reveal highly conserved equatorial geometries but highly variable axial parameters. The Rh-Rh single bond length typically hovers around 2.38 Å in the unligated or weakly ligated state but can elongate significantly upon strong axial coordination.

Table 1: Typical Crystallographic Parameters for Dirhodium(II) Pentanoate/Pivalate Complexes

Structural Parameter	Value Range / Description	Mechanistic Implication
Rh-Rh Bond Length	2.370 – 2.455 Å	Elongates upon strong axial electron donation.
Rh-O (Equatorial)	2.035 – 2.045 Å	Highly conserved; dictates the stability of the paddlewheel.
Rh-L (Axial)	2.150 – 2.400 Å	Varies strictly based on the σ -donating strength of the ligand.
Crystal Space Group	P1ˉ , P21​/c , C2/c	Dependent on crystal packing and solvent of crystallization.
O-C-O Angle	125.1° – 128.1°	Confirms the rigid bidentate bridging of the carboxylate.

Mechanistic Insights: The Trans-Influence and Axial Ligation

The most critical structural feature of tetrakis(pentanoato)dirhodium is its susceptibility to the trans-influence . When an axial ligand (L) coordinates to the rhodium center, it donates electron density into the lowest unoccupied molecular orbital (LUMO) of the complex, which possesses significant Rh-Rh σ∗ antibonding character [4].

Causality in Structural Shift:

• Coordination: A Lewis base (e.g., pyridine, water, or a target protein's histidine residue) binds to the axial site.

• Orbital Population: Electron density is transferred into the Rh-Rh σ∗ orbital.

• Bond Elongation: The increased antibonding character weakens the Rh-Rh σ bond, causing the Rh-Rh distance to increase (from ~2.38 Å to >2.42 Å).

• Labilization: This structural shift labilizes the complex, modulating its catalytic turnover rate or its biological toxicity profile.

Fig 1. Mechanistic pathway of axial ligation and its trans-influence on the Rh-Rh bond.

Structure-Activity Relationships (SAR) in Biological Systems

In drug development, dirhodium tetracarboxylates have been extensively studied for their cytostatic activity against tumor cell lines (e.g., Ehrlich ascites, L1210 leukemia). The choice of the pentanoate ligand is not arbitrary; it represents a precise thermodynamic sweet spot.

Research demonstrates that the antitumor activity of Rh2​(O2​CR)4​ complexes increases as the hydrophobicity of the R-group increases from acetate ( C2​ ) to pentanoate ( C5​ ). However, extending the aliphatic chain beyond pentanoate (e.g., to hexanoate or octanoate) results in a sharp decline in therapeutic efficacy [1].

Table 2: Biological Efficacy vs. Carboxylate Chain Length

Carboxylate Ligand	Carbon Chain Length	Lipophilicity (Log P trend)	in vitro Efficacy (L1210/S180)
Acetate	C2​	Low	Baseline
Butyrate	C4​	Moderate	High
Pentanoate (Valerate)	C5​	Optimal	Peak Efficacy
Hexanoate	C6​	High	Reduced
Octanoate	C8​	Very High	Poor

The Causality: The pentanoate chain provides the exact lipophilicity required to traverse the cellular membrane efficiently without causing the complex to aggregate or become trapped in lipid bilayers. Furthermore, the steric profile of the C5​ chain optimally balances the lability of the axial ligands, allowing the complex to reach the nucleus and bind to DNA bases (e.g., 9-ethylguanine) before premature degradation [1].

Experimental Protocol: X-Ray Crystallography Workflow

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating workflow for determining the X-ray structure of tetrakis(pentanoato)dirhodium complexes.

Phase 1: Crystal Growth and Selection

• Dissolution: Dissolve 10 mg of tetrakis(pentanoato)dirhodium in 2 mL of a non-coordinating solvent (e.g., dichloromethane).

• Layering: Carefully layer a precipitant (e.g., hexane or pentane) over the solution in a narrow crystallization tube.

• Slow Diffusion: Allow the setup to stand undisturbed at 4 °C for 48-72 hours to promote the growth of X-ray quality single crystals (typically dark green or purple, depending on trace axial water).

• Mounting: Select a crystal with well-defined faces (approx. 0.2 × 0.2 × 0.1 mm) under a polarized microscope. Mount it on a glass fiber using perfluoropolyether oil to prevent solvent loss and oxidation.

Phase 2: Data Collection

• Cooling: Transfer the mounted crystal to the diffractometer goniometer equipped with a nitrogen cold stream (typically set to 100 K or 293 K).

• Irradiation: Expose the crystal to graphite-monochromated Mo K α radiation ( λ=0.71073 Å).

• Unit Cell Determination: Collect initial frames to determine the unit cell dimensions and Bravais lattice.

• Full Data Collection: Execute a full sphere data collection strategy ( ω and ϕ scans) to ensure high redundancy and completeness (>99%).

Phase 3: Structure Solution and Self-Validation

• Data Reduction: Integrate the diffraction frames and apply Lorentz and polarization corrections. Apply multi-scan absorption corrections.

• Solution: Solve the phase problem using direct methods or the heavy-atom (Patterson) method, locating the highly electron-dense Rh atoms first.

• Refinement: Refine the structure using full-matrix least-squares on F2 (e.g., using SHELXL).

• Validation (The Self-Validating Step): Ensure the final model is chemically logical. The protocol is validated if the final R1​ value is < 0.05 (indicating less than 5% discrepancy between the calculated and observed models) and the Goodness-of-Fit (GoF) is near 1.0.

Fig 2. Workflow for X-ray crystallographic determination of dirhodium complexes.

Conclusion

The crystallographic data of tetrakis(pentanoato)dirhodium provides a macroscopic window into its microscopic reactivity. By understanding the precise metrics of the Rh-Rh bond, the steric envelope of the pentanoate/pivalate ligands, and the electronic trans-influence of axial coordination, researchers can rationally design next-generation dirhodium catalysts and chemotherapeutic agents. The structural constraints dictated by the C5​ chain represent a perfect equilibrium between molecular stability, lipophilicity, and chemical lability.

References

• Chifotides, H. T., et al. "Dirhodium(II,II) Complexes: Molecular Characteristics that Affect in Vitro Activity." Journal of Medicinal Chemistry, 2006.[Link]

• Handa, M., et al. "Chain Complexes of Rhodium(II) Pivalate Dimers Formed by Ligation of C=C Double Bond and Carbonyl Oxygen of p-Quinone." Inorganic Chemistry, 2000.[Link]

• Trindade, A. F., et al. "Fine Tuning of Dirhodium(II) Complexes: Exploring the Axial Modification." ACS Catalysis, 2012.[Link]

Ligand Exchange Mechanisms in Tetrakis(pentanoato)dirhodium: A Comprehensive Technical Guide

Executive Summary

Tetrakis(pentanoato)dirhodium, commonly referred to as dirhodium(II) valerate ( Rh2​(O2​CC4​H9​)4​ ), represents a highly versatile class of paddlewheel transition metal complexes. Renowned for their catalytic prowess in carbene and nitrene transfer reactions, the reactivity of these complexes is fundamentally governed by their ligand exchange dynamics. This whitepaper elucidates the mechanistic dichotomies between the highly labile axial coordination sites and the kinetically inert equatorial bridging ligands, providing researchers with actionable, thermodynamically grounded protocols for complex functionalization.

The Structural and Electronic Paradigm

The architecture of tetrakis(pentanoato)dirhodium is defined by a D4h​ symmetric paddlewheel core. Two rhodium(II) ions are held together by a single metal-metal bond (approx. 2.38 Å) and bridged by four bidentate pentanoate (valerate) ligands in the equatorial plane. The lipophilic pentyl chains create a hydrophobic corona, rendering the complex highly soluble in non-polar organic solvents—a distinct advantage over the ubiquitous dirhodium tetraacetate.

The Rh24+​ core leaves two axial sites open for coordination. The electronic structure, characterized by a low-energy π∗→σ∗ transition, makes these axial sites highly electrophilic, readily accepting electron density from Lewis basic ligands (solvents, substrates, or nucleobases).

Axial Ligand Exchange: Kinetics and Causality

Axial ligand substitution in dirhodium(II) carboxylates is exceptionally rapid, often occurring on the millisecond timescale.

Mechanism and Causality: The exchange proceeds via a dissociative ( D ) mechanism (1)[1]. The causality behind this extreme lability lies in the structural trans-effect exerted by the Rh-Rh single bond. The metal-metal bond strongly repels electron density along the z-axis, lengthening and weakening the Rh−Laxial​ bond.

When an incoming ligand ( L′ ) approaches, the rate-determining step is the dissociation of the existing axial ligand (often a solvent molecule like water or acetonitrile), forming a coordinatively unsaturated, 5-coordinate rhodium center [Rh2​(O2​CC4​H9​)4​(L)]+ . This is followed by the rapid association of L′ . Thermodynamic stability of the resulting adduct correlates directly with the σ -donor strength of the incoming ligand, while π -acceptor properties play a negligible role[1].

Figure 1: Dissociative mechanism of axial ligand exchange in tetrakis(pentanoato)dirhodium.

Equatorial Ligand Exchange: The Synthetic Gateway

Unlike the axial sites, the equatorial pentanoate ligands are kinetically robust due to their bidentate bridging coordination, which forms a highly stable five-membered Rh−O−C−O−Rh ring.

Mechanism and Causality: Equatorial exchange requires a stepwise protonation-dissociation pathway (2)[2]. The kinetic barrier to breaking the Rh-O bond is immense. To overcome this, the coordinated oxygen of the pentanoate ligand must be protonated by an incoming carboxylic acid. This protonation weakens the Rh-O bond, facilitating a ring-opening event that converts the pentanoate into a monodentate intermediate.

Thermodynamic Driving Force: Because the pKa difference between the incoming carboxylic acid and the leaving pentanoic acid is often negligible, the equilibrium constant ( Keq​ ) is near unity. To drive the reaction to completion, Le Chatelier's principle must be exploited. This is achieved by conducting the reaction in a high-boiling solvent (e.g., toluene) and utilizing a Soxhlet extractor loaded with a mild base (e.g., K2​CO3​ ) to continuously trap the liberated pentanoic acid, permanently removing it from the equilibrium (3)[3].

Figure 2: Stepwise protonation and dissociation mechanism for equatorial carboxylate exchange.

Experimental Methodologies

Every protocol described herein is designed as a self-validating system, ensuring that researchers can analytically confirm the success of each mechanistic step before proceeding.

Protocol 1: Stopped-Flow UV-Vis Kinetics for Axial Exchange

Objective: Quantify the association rate of a target ligand to the axial site of Rh2​(O2​CC4​H9​)4​ .

• Causality: UV-Vis is highly sensitive to the axial coordination environment because the binding of a Lewis base directly perturbs the π∗→σ∗ transitions of the Rh24+​ core.

• Preparation: Prepare a 1.0 mM stock solution of Rh2​(O2​CC4​H9​)4​ in dry acetonitrile. Prepare a series of ligand solutions ranging from 10 mM to 100 mM (pseudo-first-order conditions).

• Execution: Rapidly mix the solutions using a stopped-flow spectrophotometer at 25.0 °C.

• Data Acquisition: Monitor the decay of the π∗→σ∗ absorption band (typically around 550-600 nm) and the emergence of the new adduct band.

• Validation Check: Plot the spectra over time. The presence of sharp, distinct isosbestic points validates a clean, two-state transition without the buildup of long-lived intermediates or complex degradation.

Protocol 2: Soxhlet-Driven Equatorial Exchange

Objective: Synthesize a heteroleptic or fully substituted chiral dirhodium catalyst starting from Rh2​(O2​CC4​H9​)4​ .

• Causality: Toluene provides the necessary thermal energy (boiling point 110.6 °C) to overcome the ring-opening barrier. The Soxhlet apparatus physically separates the liberated pentanoic acid from the reaction mixture, preventing reverse exchange.

• Setup: In a 50 mL Schlenk flask, combine Rh2​(O2​CC4​H9​)4​ (1.0 eq) and the incoming chiral carboxylic acid (10.0 eq) in 25 mL of anhydrous toluene.

• Soxhlet Integration: Attach a Soxhlet extractor fitted with a cellulose thimble containing anhydrous K2​CO3​ and sand. Attach a reflux condenser.

• Thermal Activation: Heat the system to a vigorous reflux (oil bath at 130 °C). The toluene vapor carries the liberated pentanoic acid up into the condenser, which then drips into the thimble. The K2​CO3​ irreversibly neutralizes the pentanoic acid into potassium pentanoate, while the toluene siphons back into the reaction flask.

• Validation Check: After 24 hours, withdraw a 0.1 mL aliquot, remove the solvent, and analyze via 1H NMR. The complete disappearance of the triplet resonance corresponding to the terminal methyl group of the pentanoate ligand ( ∼0.9 ppm) confirms 100% equatorial exchange.

Quantitative Data Analysis

Parameter	Axial Ligand Exchange	Equatorial Ligand Exchange
Primary Mechanism	Dissociative ( D )	Stepwise Protonation-Dissociation
Rate Constant ( k )	∼1.05×105 M−1s−1 (at 25°C)	Highly variable; typically requires 24-48 hours at reflux
Activation Enthalpy ( ΔH‡ )	∼10.9 kcal/mol	>25 kcal/mol (estimated barrier for ring-opening)
Thermodynamic Driver	σ -donor strength of incoming ligand	Removal of liberated acid via Soxhlet extraction
Reversibility	Highly reversible in solution	Irreversible under Soxhlet conditions

References

• Title: Detailed mechanism of a DNA/RNA nucleobase substituting bridging ligand in diruthenium(II,III) and dirhodium(II,II)
• Title: Axial-ligand substitution reactions of dirhodium(II)
• Source: PMC (NIH)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Detailed mechanism of a DNA/RNA nucleobase substituting bridging ligand in diruthenium( ii , iii ) and dirhodium( ii , ii ) tetraacetato paddlewheel c ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT02621G [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: The Role of Tetrakis(pentanoato)dirhodium and its Chiral Counterparts in Asymmetric Carbene Transfer Reactions

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of the Senior Application Scientist

Preamble: Understanding the Catalyst at the Core

Dirhodium(II) tetracarboxylates are a cornerstone of modern synthetic chemistry, prized for their exceptional ability to catalyze a vast array of carbene transfer reactions. These reactions, including cyclopropanation, C-H functionalization, and ylide formation, provide powerful tools for constructing complex molecular architectures. At the heart of this catalyst class lies the iconic "paddlewheel" structure, where two rhodium atoms are bridged by four carboxylate ligands.

This guide focuses on tetrakis(pentanoato)dirhodium(II), Rh₂(O₂C(CH₂)₃CH₃)₄, a representative member of this family. It is a highly effective catalyst for promoting the decomposition of diazo compounds to generate reactive rhodium-carbene intermediates. However, a critical point of scientific integrity must be established from the outset: tetrakis(pentanoato)dirhodium(II) is an achiral catalyst. The pentanoate ligands lack stereogenic centers, and the overall D4h symmetry of the complex means it cannot, by itself, induce enantioselectivity in reactions involving achiral substrates and reagents.

Therefore, this document will first explore the utility of tetrakis(pentanoato)dirhodium as a powerful catalyst for diastereoselective reactions. It will then pivot to the central challenge for the medicinal and research chemist: how to achieve asymmetry. We will detail the primary strategies for imbuing this catalytic system with chirality, transforming a powerful but stereochemically "blind" catalyst into a precision tool for asymmetric synthesis.

Section 1: The Foundational Catalyst - Properties and Achiral Applications of Rh₂(pentanoate)₄

Tetrakis(pentanoato)dirhodium(II), like its more common analogue dirhodium(II) tetraacetate, is a robust and efficient catalyst for carbene transfer. The longer alkyl chains of the pentanoate ligands typically confer greater solubility in less polar organic solvents compared to the acetate analogue, which can be advantageous for reaction homogeneity.

Its primary role is to facilitate the formation of a rhodium-carbene intermediate from a diazo precursor. This intermediate is a potent electrophile, ready to react with a nucleophilic partner like an alkene or an electron-rich X-H bond (where X = C, N, O, S). While not enantioselective, these reactions can be highly diastereoselective, with the catalyst's structure influencing the relative orientation of reactants in the transition state.

A classic example is the cyclopropanation of styrene with ethyl diazoacetate (EDA). The reaction, catalyzed by an achiral dirhodium carboxylate, typically yields a mixture of trans and cis diastereomers, often with a preference for the thermodynamically more stable trans product.

Protocol 1: Baseline Diastereoselective Cyclopropanation (Achiral)

This protocol serves as a benchmark for the intrinsic activity of an achiral dirhodium(II) tetracarboxylate catalyst.

Objective: To synthesize ethyl 2-phenylcyclopropane-1-carboxylate from styrene and ethyl diazoacetate, demonstrating typical diastereoselectivity.

Materials:

• Dirhodium(II) tetrapentanoate or Dirhodium(II) tetraacetate (1 mol%)

• Styrene (5.0 mmol, 1.0 equiv)

• Ethyl diazoacetate (EDA) (5.5 mmol, 1.1 equiv)

• Dichloromethane (DCM), anhydrous (0.1 M concentration relative to styrene)

• Syringe pump

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Argon or Nitrogen), add the dirhodium catalyst (0.05 mmol).

• Add anhydrous DCM (50 mL) and stir until the catalyst is fully dissolved.

• Add styrene (0.57 mL, 5.0 mmol) to the flask.

• Prepare a solution of EDA (0.57 mL, 5.5 mmol) in 10 mL of anhydrous DCM in a gas-tight syringe.

• Using a syringe pump, add the EDA solution to the stirring reaction mixture over a period of 4-6 hours. Causality Note: Slow addition is crucial to maintain a low concentration of the diazo compound, which minimizes the formation of carbene dimers (diethyl maleate and fumarate), a common side reaction.

• After the addition is complete, allow the reaction to stir at room temperature for an additional 1-2 hours, monitoring by TLC until the EDA is consumed.

• Concentrate the reaction mixture under reduced pressure. The crude product can be analyzed by ¹H NMR to determine the diastereomeric ratio (trans:cis).

• Purify the product by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) to isolate the cyclopropane products.

Expected Outcome: The reaction typically provides the cyclopropane product in high yield (>90%) with a diastereomeric ratio favoring the trans isomer.

Section 2: The Leap to Asymmetry - Strategies and Mechanisms

To harness the power of dirhodium catalysis for creating enantioenriched molecules, a source of chirality must be introduced. This is accomplished through two primary, field-proven strategies.

Strategy A: The Chiral Ligand Approach

The most established method involves replacing the achiral carboxylate ligands with chiral ones. This is typically done by a ligand exchange reaction, where a precursor like dirhodium(II) tetraacetate is heated with a chiral carboxylic acid, such as an N-protected amino acid.[1] This creates a chiral pocket around the rhodium-carbene active site, which then discriminates between the two faces of an approaching substrate.

Some of the most successful and widely used chiral ligands are derived from N-protected amino acids, leading to catalysts like:

• Rh₂(S-PTTL)₄: Dirhodium(II) tetrakis[N-phthaloyl-(S)-tert-leucinate]

• Rh₂(S-NTTL)₄: Dirhodium(II) tetrakis[N-tetrachlorophthaloyl-(S)-tert-leucinate]

• Rh₂(R-DOSP)₄: Dirhodium(II) tetrakis[(R)-N-(dodecylbenzenesulfonyl)prolinate]

These catalysts create a well-defined, sterically demanding chiral environment that forces the substrate to approach the carbene from a specific trajectory, resulting in high levels of enantioselectivity.[2]

Strategy B: The Cooperative Catalysis Approach

A more recent and powerful strategy involves using an achiral dirhodium catalyst like Rh₂(OAc)₄ in combination with a separate chiral catalyst. This cooperative system often involves a chiral Brønsted acid or Lewis acid that intercepts an intermediate in the catalytic cycle to control the stereochemistry. For instance, a chiral phosphoric acid or a chiral silver phosphate can be used to protonate an ylide or enolate intermediate in an enantioselective manner after it is formed by the achiral rhodium catalyst.[3][4] This approach avoids the often-laborious synthesis of complex chiral dirhodium catalysts.

The Unified Catalytic Cycle

Regardless of how chirality is introduced, the fundamental catalytic cycle for carbene transfer remains the same. The process is initiated by the reaction of the dirhodium catalyst with a diazo compound.

Figure 1: General catalytic cycle for dirhodium(II)-catalyzed carbene transfer.

The mechanism begins with the coordination of the diazo compound to an axial site of the electrophilic dirhodium catalyst.[5] This is followed by the irreversible, rate-limiting extrusion of dinitrogen gas (N₂) to form the critical rhodium-carbene intermediate.[6] This highly reactive species is then intercepted by a substrate. In asymmetric catalysis, the chiral ligands (L*) create a biased steric and electronic environment, dictating the face-selective attack of the substrate on the carbene, thereby generating the chiral product.

Section 3: Protocols for Asymmetric Carbene Transfer

The following protocols illustrate the practical application of the principles discussed above to achieve high enantioselectivity.

Protocol 2: Asymmetric Intramolecular C-H Insertion (Chiral Ligand Strategy)

This protocol describes the synthesis of a chiral γ-lactam, a valuable scaffold in medicinal chemistry, using the highly effective catalyst Rh₂(S-PTTL)₄.

Objective: To synthesize an enantioenriched γ-lactam via intramolecular C-H insertion of a diazoacetamide.

Figure 2: Experimental workflow for a typical asymmetric C-H insertion reaction.

Materials:

• Rh₂(S-PTTL)₄ (1 mol%)

• N-benzyl-N-tert-butyl-2-diazoacetamide (0.20 mmol, 1.0 equiv)

• Toluene, anhydrous (0.05 M)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, dissolve the diazoacetamide substrate (51.8 mg, 0.20 mmol) in anhydrous toluene (4.0 mL).

• Add the chiral catalyst Rh₂(S-PTTL)₄ (3.3 mg, 0.002 mmol, 1 mol%). Trustworthiness Note: The purity and dryness of the catalyst are paramount for achieving high enantioselectivity. It is often recommended to lyophilize the catalyst from benzene before use to remove any coordinated water or solvent.

• Stir the reaction mixture at room temperature (or gently heat to 40°C if the reaction is sluggish) for 2-4 hours.

• Monitor the reaction by TLC, observing the consumption of the yellow diazo compound.

• Upon completion, concentrate the solvent in vacuo.

• Purify the crude product directly by flash chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the chiral γ-lactam.

• Determine the enantiomeric excess (% ee) of the product using chiral HPLC or SFC analysis.

Representative Data: Intramolecular C-H insertion reactions catalyzed by chiral dirhodium complexes are known to produce lactones and lactams with high stereocontrol.[7][8]

Substrate Type	Catalyst	Solvent	Yield (%)	ee (%)	Reference
Diazoacetamide	Rh₂(S-PTTL)₄	CO₂ (sc)	>97	65	[7]
Diazoacetamide	Rh₂(S-NTTL)₄	Dichloromethane	High	>90	[9]

Protocol 3: Asymmetric N-H Insertion (Cooperative Catalysis Strategy)

This protocol showcases the modern cooperative catalysis approach, using a simple achiral rhodium catalyst with a chiral silver phosphate co-catalyst for the asymmetric N-H insertion into an indole.

Objective: To synthesize an enantioenriched α-amino ester derivative by reacting an indole with a donor/acceptor diazo compound.

Materials:

• Dirhodium(II) tetraacetate, Rh₂(OAc)₄ (1 mol%)

• Chiral Silver Phosphate Dimer, [(S)-TRIP-Ag]₂ (1 mol%)

• Indole (0.3 mmol, 1.5 equiv)

• Methyl 2-diazo-2-phenylacetate (0.2 mmol, 1.0 equiv)

• 1,2-Dichloroethane (DCE), anhydrous (0.1 M)

Procedure:

• To a flame-dried vial, add Rh₂(OAc)₄ (0.9 mg, 0.002 mmol), [(S)-TRIP-Ag]₂ (3.3 mg, 0.002 mmol), and indole (35.1 mg, 0.3 mmol).

• Place the vial under an inert atmosphere and add anhydrous DCE (2.0 mL).

• In a separate vial, dissolve methyl 2-diazo-2-phenylacetate (35.2 mg, 0.2 mmol) in 1.0 mL of DCE.

• Slowly add the diazo solution to the catalyst mixture via syringe pump over 2 hours at room temperature. Expertise Note: The combination of the achiral Rh(II) catalyst to form the carbene and the chiral Ag(I) complex to control the final protonation step is key to the success of this reaction. The Ag(I) catalyst forms a chiral environment for the stereodetermining proton transfer.[4]

• Stir for an additional hour after the addition is complete.

• Filter the reaction mixture through a short pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate and purify by column chromatography to yield the desired N-H insertion product.

• Analyze for yield and enantiomeric excess (chiral HPLC/SFC).

Expected Outcome: This cooperative system is capable of delivering high yields and excellent enantioselectivities (often >95% ee) for the N-H insertion into various heteroaromatics.[4]

Section 4: Troubleshooting and Final Considerations

Problem	Potential Cause	Recommended Solution
Low Yield	Carbene dimerization; Substrate decomposition; Inactive catalyst.	Ensure slow addition of diazo compound. Run reaction at lower temperature. Use freshly prepared/purified reagents. Ensure catalyst is pure and anhydrous.
Low Enantioselectivity	Impure or wet catalyst; Racemization of product; Incorrect catalyst choice.	Lyophilize catalyst before use. Use anhydrous solvents. Check product stability under reaction/workup conditions. Screen different chiral ligands/catalysts for the specific substrate.[10]
Mixture of Products	Competing reaction pathways (e.g., C-H insertion vs. cyclopropanation).	Modify the catalyst. Sterically demanding catalysts can favor C-H insertion over cyclopropanation. Change the solvent or temperature to favor one pathway.
Reaction Stalls	Catalyst deactivation; Insoluble reagents.	Increase catalyst loading slightly. Use a more solubilizing solvent (e.g., toluene, chlorobenzene).

Conclusion

Tetrakis(pentanoato)dirhodium(II) represents a valuable and highly active catalyst for fundamental carbene transfer chemistry. While its achiral nature precludes its direct use in asymmetric synthesis, it serves as an excellent conceptual starting point and a practical precursor for generating chiral catalytic systems. The true power for constructing enantioenriched molecules is unlocked through the strategic implementation of chirality, either via robust, well-defined chiral-ligated dirhodium complexes or through elegant cooperative catalysis systems. Understanding these principles and protocols provides the modern chemist with a versatile and powerful toolkit for tackling synthetic challenges in drug discovery and materials science.

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• Qin, C., & Davies, H. M. L. (2020). Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. Nature Reviews Chemistry, 4, 625-641. [Link]

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• Fokin, V. V., et al. (2011). Catalytic Asymmetric C–H Insertions of Rhodium(II) Azavinyl Carbenes. Journal of the American Chemical Society, 133(27), 10352-10355. [Link]

• Ma, G., & Meggers, E. (2022). Dirhodium Complexes Heterochiral-at-the-Metal Centers: An Alternative Type of Paddlewheel Catalyst for Asymmetric Synthesis. Journal of the American Chemical Society, 144(5), 2098-2103. [Link]

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• Singleton, D. A., et al. (2003). Isotope Effects and the Nature of Selectivity in Rhodium-Catalyzed Cyclopropanations. Journal of the American Chemical Society, 125(5), 1319-1328. [Link]

• Reddy, R. P., & Davies, H. M. L. (2007). Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates. Organic Letters, 9(22), 4559-4562. [Link]

• Handa, M., et al. (2019). Synthesis, Characterization, Absorption Properties, and Electronic Structures of Paddlewheel-Type Dirhodium(II) Tetra-μ-(n-naphthoate) (n = 1, 2) Complexes. Molecules, 24(3), 447. [Link]

• Davies, H. M. L., et al. (2014). Asymmetric Cyclopropanation with 4-Aryloxy-1-sulfonyl-1,2,3-triazoles: Expanding the Range of Rhodium-Stabilized Donor/Acceptor Carbenes to Systems with an Oxygen Donor Group. The Journal of Organic Chemistry, 79(16), 7431-7439. [Link]

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• Xu, X., et al. (2020). Dirhodium(II)‐Catalyzed Cyclopropanation of Alkyne‐Containing α‐Diazoacetates for the Synthesis of Cycloalkynes. Angewandte Chemie International Edition, 59(35), 15004-15008. [Link]

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Application Notes and Protocols: Dirhodium(II) Pentanoate-Catalyzed Nitrene Insertion Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide to dirhodium(II) pentanoate-catalyzed nitrene insertion reactions. It is designed for researchers in organic synthesis, medicinal chemistry, and drug development. The content delves into the mechanistic underpinnings of this powerful transformation, offers detailed experimental protocols for both intramolecular and intermolecular C-H and N-H bond functionalization, and provides insights into reaction optimization and safety considerations. The protocols and data presented herein are synthesized from established principles of dirhodium catalysis and are intended to serve as a robust starting point for laboratory implementation.

Introduction: The Power and Precision of Nitrene Chemistry

The selective functionalization of carbon-hydrogen (C-H) and nitrogen-hydrogen (N-H) bonds is a cornerstone of modern organic synthesis, enabling the streamlined construction of complex molecular architectures from simple precursors.[1][2][3] Among the myriad of methods developed, transition metal-catalyzed nitrene insertion has emerged as a particularly elegant and efficient strategy for the formation of C-N bonds.[4] Dirhodium(II) paddlewheel complexes, renowned for their exceptional catalytic activity in both carbene and nitrene transfer reactions, stand at the forefront of this field.[5][6][7]

Dirhodium(II) pentanoate, a member of the dirhodium(II) carboxylate family, offers a unique balance of reactivity and solubility in common organic solvents, making it an attractive catalyst for a range of synthetic transformations. This guide will focus specifically on the application of dirhodium(II) pentanoate in nitrene insertion reactions, providing both the theoretical framework and practical guidance necessary for its successful implementation in a research setting.

Mechanistic Insights: The Catalytic Cycle

The catalytic cycle of a dirhodium(II)-catalyzed nitrene insertion reaction is a well-studied process that proceeds through a key metallonitrene intermediate.[4][8] The generally accepted mechanism for an intramolecular C-H amination is depicted below:

Figure 1: A simplified representation of the catalytic cycle for dirhodium(II)-catalyzed nitrene insertion.

The cycle commences with the reaction of the dirhodium(II) pentanoate catalyst with a nitrene precursor, typically a sulfonyl azide, leading to the extrusion of dinitrogen gas and the formation of a highly reactive dirhodium-nitrene intermediate.[4] This electrophilic species then undergoes insertion into a C-H or N-H bond of the substrate via a concerted, albeit often asynchronous, transition state.[8] The final product is released, and the dirhodium(II) pentanoate catalyst is regenerated, allowing it to re-enter the catalytic cycle.

Catalyst Profile: Dirhodium(II) Pentanoate

Dirhodium(II) pentanoate, [Rh₂(O₂CC₄H₉)₄], shares the characteristic paddlewheel structure of other dirhodium(II) carboxylates. The pentanoate ligands provide increased solubility in a range of organic solvents compared to its acetate counterpart, which can be advantageous for achieving homogeneous reaction conditions.

Property	Description
Formula	C₂₀H₃₆O₈Rh₂
Molecular Weight	650.32 g/mol
Appearance	Green crystalline solid
Solubility	Soluble in dichloromethane, chloroform, toluene, and other common organic solvents.

Preparation: Dirhodium(II) pentanoate can be synthesized via a ligand exchange reaction from the more readily available dirhodium(II) tetraacetate. This typically involves refluxing dirhodium(II) tetraacetate with an excess of pentanoic acid.

Handling and Storage: Dirhodium(II) pentanoate is generally air-stable and can be handled on the benchtop for routine procedures. For long-term storage, it is advisable to keep it in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and protected from light.

Experimental Protocols

The following protocols are representative examples of dirhodium(II) pentanoate-catalyzed nitrene insertion reactions. They are intended as a starting point and may require optimization for specific substrates.

General Experimental Workflow

Figure 2: A general workflow for performing a dirhodium(II) pentanoate-catalyzed nitrene insertion reaction.

Protocol 1: Intramolecular C-H Amination of a Sulfamate Ester

This protocol describes the synthesis of a cyclic sulfamidate through an intramolecular C-H insertion reaction.

Materials:

• Substrate (e.g., a primary or secondary alkyl sulfamate ester)

• Dirhodium(II) pentanoate (1-2 mol%)

• Magnesium oxide (MgO), oven-dried (2-3 equivalents)

• Iodobenzene diacetate (PhI(OAc)₂) (1.1 - 1.5 equivalents)

• Anhydrous dichloromethane (DCM) or other suitable solvent

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the sulfamate ester substrate (1.0 mmol), magnesium oxide (2.5 mmol), and dirhodium(II) pentanoate (0.015 mmol).

• Add anhydrous dichloromethane (10 mL) and stir the suspension at room temperature.

• In a separate flask, dissolve iodobenzene diacetate (1.3 mmol) in anhydrous dichloromethane (5 mL).

• Add the iodobenzene diacetate solution to the reaction mixture dropwise over a period of 1-2 hours using a syringe pump.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (10 mL).

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired cyclic sulfamidate.

Expected Outcome: This reaction typically provides moderate to good yields of the cyclized product. The regioselectivity of the C-H insertion is influenced by electronic and steric factors, with tertiary and benzylic C-H bonds being generally more reactive.

Protocol 2: Intermolecular N-H Insertion into an Aniline

This protocol details the formation of a substituted hydrazine derivative through the insertion of a nitrene into the N-H bond of an aniline.

Materials:

• Aniline derivative

• Diazo compound (e.g., ethyl diazoacetate) as the nitrene precursor surrogate (carbene insertion is analogous)

• Dirhodium(II) pentanoate (1 mol%)

• Anhydrous dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the aniline derivative (1.2 mmol) and dirhodium(II) pentanoate (0.01 mmol).

• Add anhydrous dichloromethane (5 mL) and cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of ethyl diazoacetate (1.0 mmol) in anhydrous dichloromethane (5 mL).

• Add the ethyl diazoacetate solution to the reaction mixture dropwise over 1 hour using a syringe pump.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-H insertion product.

Expected Outcome: N-H insertion reactions are generally high-yielding and proceed under mild conditions. The primary challenge is often the management of the diazo compound, which can be explosive and should be handled with care.

Substrate Scope and Reaction Optimization

The success of dirhodium(II) pentanoate-catalyzed nitrene insertions is highly dependent on the nature of the substrate and the reaction conditions.

Parameter	Considerations and Optimization Strategies
Nitrene Precursor	Sulfonyl azides are common, but can be hazardous. In situ generation of the nitrene from a sulfamate or carbamate using an oxidant like PhI(OAc)₂ is often preferred for safety and convenience.
Substrate	Electron-rich C-H bonds (e.g., benzylic, allylic, tertiary) are generally more reactive. Intramolecular reactions leading to the formation of 5- and 6-membered rings are typically favored.
Catalyst Loading	Typically, 0.5 to 5 mol% of the dirhodium catalyst is sufficient. Higher loadings may be necessary for less reactive substrates.
Solvent	Dichloromethane, chloroform, and toluene are commonly used. The choice of solvent can influence reaction rates and, in some cases, selectivity.
Temperature	Most reactions proceed efficiently at room temperature. For less reactive substrates, gentle heating may be required.
Additives	In intramolecular reactions, a base such as magnesium oxide is often added to neutralize the acidic byproduct.

Safety Precautions

• Sulfonyl Azides: These are potentially explosive and should be handled with extreme care.[8] Avoid friction, shock, and heat. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Work in a well-ventilated fume hood and behind a blast shield, especially when working on a larger scale.

• Dirhodium(II) Pentanoate: While generally stable, it is a precious metal catalyst and should be handled with care. Avoid inhalation of dust and contact with skin and eyes.

• Solvents: Dichloromethane and other chlorinated solvents are hazardous and should be handled in a fume hood.

Conclusion

Dirhodium(II) pentanoate is a versatile and effective catalyst for nitrene insertion reactions, providing a powerful tool for the synthesis of nitrogen-containing molecules. The protocols and guidelines presented in this document offer a solid foundation for researchers to explore the synthetic potential of this transformation. With careful consideration of the substrate, reaction conditions, and safety precautions, dirhodium(II) pentanoate-catalyzed nitrene insertions can be a valuable addition to the synthetic chemist's toolkit.

References

• Self-Supported Heterogeneous Dirhodium(II) Catalyst for Nitrene and Carbene Transfer Reactions. (2024). ChemRxiv. [Link]

• Rhodium-Catalyzed C-H Amination. An Enabling Method for Chemical Synthesis. (n.d.). ResearchGate. [Link]

• Dirhodium Tetraacetate: An Effective Catalyst in Organic Synthesis. (n.d.). ResearchGate. [Link]

• Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. (2011). ACS Publications. [Link]

• Dirhodium-Catalyzed Transannulation of N-Sulfonyl-1,2,3-triazoles to 2,3-Dehydropiperazines. (2023). ACS Publications. [Link]

• Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. (2011). National Institutes of Health. [Link]

• Diastereo- And enantioselective intramolecular 1,6-c-h insertion reaction of diaryldiazomethanes catalyzed by chiral dirhodium(II) carboxylates. (2021). University of Toyama. [Link]

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• Self-Supported Heterogeneous Dirhodium(II) Catalyst for Nitrene and Carbene Transfer Reactions. (2023). ResearchGate. [Link]

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• Pd-catalyzed intramolecular C(sp2)–H amination of phenylalanine moieties in dipeptides: synthesis of indoline-2-carboxylate-containing dipeptides. (n.d.). RSC Publishing. [Link]

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• Chiral Dirhodium(II) Carboxylates: New Insights into the Effect of Ligand Stereo-Purity on Catalyst Structure and Enantioselectivity. (2018). ResearchGate. [Link]

• Design, Synthesis, and Evaluation of Extended C4–Symmetric Dirhodium Tetracarboxylate Catalysts. (2015). National Institutes of Health. [Link]

• Practical Synthesis of Dirhodium(II) Tetrakis[N-phthaloyl-(S)-tert-leucinate]. (n.d.). ResearchGate. [Link]

• Understanding the Differential Performance of Rh-2(esp)(2) as a Catalyst for C-H Amination. (n.d.). Semantic Scholar. [Link]

• Rh2(II)-Catalyzed Intramolecular Aliphatic C–H Bond Amination Reactions Using Aryl Azides as the N-Atom Source. (2012). National Institutes of Health. [Link]

• In Crystallo Snapshots of Rh2-Catalyzed C–H Amination. (2020). ResearchGate. [Link]

• Facile N‐Modification of NH‐Tetrazoles via Rh(II)‐Catalyzed N−H Insertion Involving Structurally Diverse Diazo Reagents. (n.d.). ResearchGate. [Link]

• Synthesis of 2-Phosphoindoles by Intramolecular N-H Carbene insertion of Diazo Compounds. (2019). National Digital Library of Theses and Dissertations in Taiwan. [Link]

• Insights into C–O insertion in a carbene/alkyne metathesis cascade reaction catalyzed by Rh2(OAc)4: a DFT study. (n.d.). RSC Publishing. [Link]

• Rh(II)/Pd(0) Dual Catalysis: Carbenoid N-H Insertion/Allylation Cascade Reaction to Construct Highly Functionalized and Polysubstituted Pyrrolidines. (2024). MDPI. [Link]

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Application Note: Preparation, Handling, and Standardization of Tetrakis(pentanoato)dirhodium Catalyst Solutions

Executive Summary

Tetrakis(pentanoato)dirhodium, commonly encompassing its highly utilized branched isomer1[1], is a premier transition metal catalyst for carbenoid and nitrenoid transfer reactions. In drug development and complex organic synthesis, this paddlewheel-type complex is favored for its remarkable ability to facilitate C–H insertion, cyclopropanation, and ylide formation with high turnover numbers. This application note provides a self-validating protocol for the synthesis, solution preparation, and rigorous handling of tetrakis(pentanoato)dirhodium, ensuring reproducible catalytic efficacy across experimental replicates.

Mechanistic Grounding: The Dirhodium(II) Core and Solvent Causality

The structural architecture of dirhodium(II) tetracarboxylates dictates their chemical behavior. The four pentanoate (or pivalate) ligands occupy the equatorial positions, forming a hydrophobic steric wall that enhances solubility in non-polar media and influences the stereoselectivity of the carbene transfer.

However, the catalytic cycle is entirely dependent on the two axial coordination sites of the Rh-Rh core. During catalysis, a diazo precursor must bind to an axial site to extrude nitrogen gas and form the highly reactive2[2].

Causality of Solvent Selection: The most common point of failure in dirhodium-catalyzed protocols is the use of coordinating solvents. Lewis basic solvents (such as acetonitrile, tetrahydrofuran, or trace moisture) competitively bind to the axial sites, acting as catalytic poisons. This axial blockade prevents diazo coordination, stalling the reaction. Consequently, catalyst solutions must be prepared exclusively in rigorously anhydrous, non-coordinating halogenated solvents (e.g., dichloromethane) or aromatic hydrocarbons (e.g., toluene).

Quantitative Data: Solvent Compatibility Matrix

To ensure maximum turnover frequency (TOF), the solvent must be selected based on its Lewis basicity (Donor Number) to minimize axial coordination risk.

Solvent	Lewis Basicity (Donor Number)	Axial Coordination Risk	Suitability for Rh₂(pentanoato)₄ Solutions	Impact on Catalytic Turnover Frequency (TOF)
Dichloromethane (DCM)	0.0	Negligible	Highly Recommended	Baseline (Optimal TOF)
Toluene / Hexanes	0.1	Negligible	Highly Recommended	Baseline (Optimal TOF)
Tetrahydrofuran (THF)	20.0	High	Not Recommended	Severe Reduction (>80% decrease)
Acetonitrile (MeCN)	14.1	High	Not Recommended	Severe Reduction (>90% decrease)
Methanol (MeOH)	19.0	Moderate	Use with Caution	Moderate Reduction (Alters chemoselectivity)

Experimental Protocols

Protocol A: De Novo Synthesis of Tetrakis(pentanoato)dirhodium via Ligand Exchange

While commercially available, the catalyst is frequently synthesized from the more economical dirhodium(II) tetraacetate [Rh₂(OAc)₄] via a3[3].

Mechanistic Rationale: Because the incoming pentanoic/pivalic acid has a higher boiling point (~163 °C) than the outgoing acetic acid (118 °C), continuous azeotropic distillation forces the equilibrium toward the desired tetrakis(pentanoato)dirhodium product.

• Reagent Charging: In a flame-dried 100 mL round-bottom flask, add Rh₂(OAc)₄ (1.0 equiv, e.g., 442 mg, 1.0 mmol) and an excess of pentanoic or pivalic acid (15.0 equiv, 15.0 mmol).

• Solvent Addition: Suspend the mixture in 40 mL of anhydrous chlorobenzene or toluene.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux under a positive pressure of argon. The liberated acetic acid will co-distill and collect in the trap.

• Reaction Monitoring: Maintain reflux for 12–24 hours. The reaction is complete when the solution transitions from the emerald green of the acetate complex to the deep purple/blue-green characteristic of the pentanoate/pivalate complex, and no further acetic acid collects.

• Purification: Cool the mixture to room temperature. Concentrate under reduced pressure to remove the solvent. Purify the crude residue via flash column chromatography on silica gel (eluting with Hexanes/DCM gradients) to separate the catalyst from the residual free acid.

• Drying: Dry the resulting solid under high vacuum (<0.1 Torr) at 60 °C for 4 hours to yield the anhydrous catalyst.

Protocol B: Preparation and Standardization of Working Catalyst Solutions (0.01 M)

Mechanistic Rationale: Dirhodium catalysts are highly active and typically require loadings of only 0.1 to 1.0 mol%. Weighing sub-milligram quantities of solid catalyst introduces unacceptable standard errors. Preparing a standardized volumetric stock solution ensures precise, reproducible dosing while protecting the bulk catalyst from repeated atmospheric exposure.

• Inert Atmosphere Handling: Transfer the purified tetrakis(pentanoato)dirhodium solid into a nitrogen- or argon-filled glovebox.

• Precise Weighing: Using a microbalance, weigh exactly 61.0 mg of the catalyst (MW ≈ 610.3 g/mol ).

• Volumetric Transfer: Transfer the solid quantitatively into a flame-dried, argon-purged 10 mL Class A volumetric flask.

• Dissolution: Add approximately 7 mL of anhydrous, degassed dichloromethane (DCM). Swirl gently until the solid is completely dissolved, yielding a homogenous solution.

• Standardization: Dilute the solution to the 10 mL graduation mark with additional anhydrous DCM. Invert the sealed flask three times to ensure uniform mixing. The resulting solution has a precise concentration of 0.01 M.

• Storage: Transfer the standardized solution to a dry, amber Schlenk tube or a heavy-walled vial equipped with a PTFE-lined silicone septum. Store at -20 °C. When handled with rigorous Schlenk techniques, this solution remains catalytically active for several months.

Process Visualizations

Figure 1: Catalytic cycle of Rh2-catalyzed carbene transfer highlighting axial coordination.

Figure 2: Standardized workflow for the preparation and storage of dirhodium catalyst solutions.

References

• Title: Synthesis of dirhodium tetrapivalate Rh2((CH3)3CCO2)4 Source: researchgate.net URL: [Link]

• Title: Comparison of Reactivity and Enantioselectivity between Chiral Bimetallic Catalysts: Bismuth-Rhodium and Dirhodium Catalyzed Carbene Chemistry Source: nsf.gov URL: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Advanced Diazo Decomposition and Carbenoid Transfer using Tetrakis(pentanoato)dirhodium

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary and Mechanistic Causality

The controlled decomposition of diazo compounds to generate highly reactive metal carbenoids is a cornerstone of modern synthetic chemistry, enabling complex C–H insertions, cyclopropanations, and ylide formations. While rhodium(II) acetate [Rh₂(OAc)₄] is the historical standard, its limited solubility in non-polar organic solvents and lack of steric shielding often lead to unwanted side reactions, such as carbene dimerization or promiscuous insertions.

Tetrakis(pentanoato)dirhodium [Rh₂(O₂CC₄H₉)₄, also known as rhodium(II) valerate or Rh₂(val)₄] and its highly branched isomer tetrakis(pivalato)dirhodium [Rh₂(piv)₄] solve these kinetic and thermodynamic bottlenecks [1]. By encapsulating the dirhodium core in a lipophilic, "greasy" alkyl shell, these catalysts achieve complete solubility in non-polar solvents (e.g., hexanes, fluorobenzene). This non-polar environment is critical: it suppresses competing O–H insertions from trace ambient moisture and prevents the solvent itself from participating in the reaction. Mechanistically, the steric bulk of the pentanoate/pivalate ligands creates a hindered chiral/steric pocket at the axial coordination site. This forces the highly electrophilic rhodium carbenoid intermediate to undergo selective intermolecular cross-coupling rather than non-productive dimerization [2].

Fig 1. Catalytic cycle of Rh(II)-mediated diazo decomposition and carbenoid transfer.

Catalyst Selection: Quantitative Ligand Effects

The choice of the bridging carboxylate ligand directly dictates the chemoselectivity of the resulting carbenoid. The table below summarizes the quantitative and qualitative differences between common Rh(II) paddlewheel complexes to guide your experimental design [3].

Catalyst	Ligand Formula	Relative Lipophilicity	Steric Bulk (Axial Shielding)	Dimerization Suppression	Primary Application
Rh₂(OAc)₄	-O₂C-CH₃	Low	Minimal	Poor	General purpose, aqueous-compatible cyclopropanation.
Rh₂(val)₄	-O₂C-(CH₂)₃CH₃	High	Moderate	Good	Intermolecular C–H insertion, non-polar solvent workflows.
Rh₂(piv)₄	-O₂C-C(CH₃)₃	High	Extreme	Excellent	Highly selective cross-coupling, donor/acceptor diazo systems.

Note: Tetrakis(pentanoato)dirhodium serves as the "Goldilocks" catalyst—providing the solubility benefits of long-chain aliphatic ligands without the severe steric hindrance of the tert-butyl groups in Rh₂(piv)₄, making it ideal for sterically demanding substrates.

Validated Protocols

Protocol A: Intermolecular C–H Insertion via Slow Addition

To prevent the highly reactive diazo compound from reacting with itself (dimerization), the steady-state concentration of the diazo species must be kept near zero. This protocol utilizes a self-validating syringe-pump methodology [4].

Materials:

• Tetrakis(pentanoato)dirhodium[Rh₂(val)₄]: 1.0 mol%

• Diazo Substrate: 1.0 mmol (e.g., aryldiazoacetate)

• Target Substrate (C–H source): 5.0 mmol (5 equiv. to drive intermolecular kinetics)

• Anhydrous Fluorobenzene or Dichloromethane: 10 mL

Step-by-Step Methodology:

• System Preparation: Flame-dry a 25 mL two-neck round-bottom flask equipped with a magnetic stir bar under vacuum. Backfill with ultra-pure Argon (Ar). Repeat 3 times.

• Catalyst Loading: Add the target substrate (5.0 mmol) and Rh₂(val)₄ (1.0 mol%) to the flask. Inject 5 mL of anhydrous fluorobenzene. Stir at room temperature (or heat to 50 °C depending on diazo stability) until the catalyst is fully dissolved (solution will appear vibrant green/blue).

• Diazo Preparation: Dissolve the diazo compound (1.0 mmol) in 5 mL of anhydrous fluorobenzene in a gas-tight syringe.

• Slow Addition (Critical Step): Mount the syringe on a programmable syringe pump. Insert the needle through the septum of the reaction flask. Set the addition rate to 1.0 mL/hour .

  • Causality: Slow addition ensures that as soon as a molecule of diazo enters the flask, it is immediately intercepted by the catalyst and the excess target substrate, mathematically eliminating the probability of two carbenes colliding.

• Self-Validation & Monitoring: Observe the needle tip. You must see continuous, microscopic bubbling (N₂ gas evolution). If N₂ evolution ceases while addition is ongoing, the catalyst has been poisoned or degraded.

• Quench & Purify: Once addition is complete, stir for an additional 30 minutes. Concentrate the crude mixture under reduced pressure and purify via silica gel flash chromatography.

Protocol B: Dipolar Cycloaddition / Cyclopropanation

For reactions involving alkenes or alkynes, tetrakis(pentanoato)dirhodium facilitates rapid [2+1] or [3+2] cycloadditions with excellent diastereoselectivity [5].

• Reagent Mixing: To a solution of the alkene (2.0 mmol) in 2 mL of anhydrous hexane at 25 °C, add 0.5 mol% of Rh₂(val)₄.

• Diazo Introduction: Add the diazo compound (1.0 mmol) dropwise over 30 minutes.

• Acidic Modulation (Optional): As noted in advanced literature, adding 0.01 mol% of 1M HCl-etherate can enhance regiochemical control in specific unsymmetrical cycloadditions by protonating competing nucleophilic sites [4].

• Completion: The reaction is complete when the characteristic diazo color (often bright yellow/orange) dissipates and TLC indicates full consumption of the starting material.

Fig 2. Workflow for dirhodium-catalyzed diazo decomposition via slow addition.

Troubleshooting and Self-Validation Matrix

To ensure scientific integrity, use this matrix to diagnose experimental deviations in real-time.

Observation	Causal Diagnosis	Corrective Action
No N₂ gas evolution upon diazo addition.	Catalyst is dead (oxidized to Rh(III) or poisoned by coordinating impurities like amines/thiols).	Verify solvent is strictly anhydrous. Check substrate for strongly coordinating Lewis basic groups. Use fresh catalyst.
High yield of diazo dimer (azine/alkene).	Steady-state concentration of diazo is too high, or target substrate is unreactive.	Decrease syringe pump addition rate. Increase equivalents of target substrate. Switch to bulkier Rh₂(piv)₄.
Reaction stalls at 50% conversion.	Catalyst degradation over time or product inhibition (product coordinates to Rh axial site).	Add an additional 0.5 mol% catalyst mid-reaction. Increase reaction temperature slightly to promote product dissociation.

References

• Highly Atroposelective Rhodium(II)-Catalyzed N–H Bond Insertion: Access to Axially Chiral N-Arylindolocarbazoles ACS Catalysis URL:[Link]

• Protein interactions of dirhodium tetraacetate: a structural study ResearchGate URL:[Link]

• Rhodium-Mediated Dipolar Cycloaddition of Diazoquinolinediones ACS Publications URL:[Link]

• Rhodium(II)-Catalyzed Cross-Coupling of Diazo Compounds ResearchGate URL: [Link]

Application Notes &amp; Protocols: Harnessing Tetrakis(pentanoato)dirhodium(II) for the Generation and Reaction of Ylides in Advanced Synthesis

Authored by: A Senior Application Scientist

Foreword: The Enduring Power of Dirhodium Catalysis in Complex Molecule Synthesis

The quest for efficient and selective methods to construct complex molecular architectures is a central theme in modern organic chemistry, with profound implications for drug discovery and materials science. Among the myriad of catalytic tools available, dirhodium(II) tetracarboxylate complexes have established themselves as exceptionally versatile and powerful catalysts.[1] Their ability to mediate a wide array of transformations, primarily through the generation of transient rhodium-carbene intermediates from diazo compounds, has revolutionized synthetic strategies.[2] This guide focuses on a member of this esteemed catalyst family, tetrakis(pentanoato)dirhodium(II), as a robust tool for the generation of ylides—highly reactive and synthetically valuable intermediates.

While much of the literature extensively details the applications of congeners like dirhodium(II) tetraacetate (Rh₂(OAc)₄) or tetraoctanoate (Rh₂(oct)₄), the principles governing their reactivity are largely transferable to tetrakis(pentanoato)dirhodium(II). The pentanoate ligands, with their slightly increased lipophilicity compared to acetate, can offer subtle but potentially beneficial modifications in solubility and catalyst-substrate interactions, making it a relevant and practical choice in various solvent systems.

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the mechanistic underpinnings and practical application of tetrakis(pentanoato)dirhodium(II) in ylide-mediated transformations. We will move beyond simple procedural descriptions to explore the causality behind experimental choices, empowering the reader to not only replicate but also innovate.

The Catalyst: Structure, Properties, and the Role of the Carboxylate Ligands

Dirhodium(II) tetracarboxylates, including tetrakis(pentanoato)dirhodium(II) (Rh₂(pent)₄), possess a characteristic "paddlewheel" structure.[3] This architecture features a Rh-Rh single bond, with the two rhodium atoms bridged by four carboxylate ligands. Each rhodium atom has an accessible axial coordination site, which is crucial for its catalytic activity.

The electronic nature of the carboxylate ligands plays a significant role in modulating the electrophilicity of the catalyst. More electron-withdrawing carboxylate groups increase the Lewis acidity of the rhodium centers, which can enhance the rate of diazo decomposition but may also affect the stability and subsequent reactivity of the generated carbene intermediate.[4] The pentanoate ligands in Rh₂(pent)₄ are slightly more electron-donating than acetate, which can subtly influence the reactivity profile of the catalyst. This can be advantageous in reactions where a less reactive, more selective carbene intermediate is desired.

The Core Mechanism: From Diazo Compound to Reactive Ylide

The generation of an ylide using a dirhodium(II) catalyst is a two-step process initiated by the formation of a rhodium-carbene complex.

Step 1: Rhodium-Carbene Formation The catalytic cycle begins with the reaction of the dirhodium(II) catalyst with a diazo compound. The diazo compound coordinates to an axial site of one of the rhodium atoms, followed by the extrusion of dinitrogen (N₂) to form a highly reactive rhodium-carbene intermediate.[5][6]

Step 2: Ylide Generation This electrophilic rhodium-carbene species is then intercepted by a Lewis base (a compound with a lone pair of electrons), such as an alcohol, sulfide, or amine, to form an ylide. For instance, in the case of an alcohol, an oxonium ylide is formed.[2]

The fate of the ylide is a critical determinant of the reaction outcome. It can either react while still associated with the rhodium catalyst or dissociate to form a "free" ylide. Reactions involving catalyst-associated ylides often exhibit high levels of stereocontrol, as the chiral environment of the catalyst can influence the subsequent transformation.[4]

Caption: Catalytic cycle for ylide generation.

Synthetic Applications and Protocols

The transient ylides generated by this method are poised for a variety of powerful transformations. Below are detailed application notes and protocols for key reaction classes.

Application I:[4][7]-Sigmatropic Rearrangement of Oxonium Ylides

This reaction is a cornerstone of modern synthesis, allowing for the stereoselective formation of C-C bonds. The reaction of a rhodium-carbene with an allylic alcohol generates an oxonium ylide, which then undergoes a concerted[4][7]-sigmatropic rearrangement. This process is particularly powerful when using chiral dirhodium catalysts to achieve high enantioselectivity.[8]

Protocol: Enantioselective Synthesis of α-Hydroxy Esters

This protocol is adapted from established procedures for dirhodium tetracarboxylate-catalyzed[4][7]-sigmatropic rearrangements.[8]

• Materials:

  • Tetrakis(pentanoato)dirhodium(II) (or a chiral analogue like Rh₂(S-DOSP)₄ for enantioselectivity)

  • Allylic alcohol (e.g., 2-methyl-3-buten-2-ol)

  • Diazo compound (e.g., methyl phenyldiazoacetate)

  • Anhydrous, degassed solvent (e.g., dichloromethane or pentane)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the dirhodium catalyst (0.005 mmol, 1 mol%).

  • Add the anhydrous, degassed solvent (1 mL).

  • Add the allylic alcohol (1.0 mmol, 2.0 equiv).

  • Cool the mixture to the desired temperature (e.g., 0 °C).

  • In a separate syringe, dissolve the diazo compound (0.5 mmol, 1.0 equiv) in the same solvent (5 mL).

  • Using a syringe pump, add the diazo compound solution to the stirred catalyst mixture over a period of 1 hour. The slow addition is crucial to maintain a low concentration of the diazo compound, minimizing side reactions such as carbene dimerization.

  • After the addition is complete, allow the reaction to stir at the same temperature for an additional 1-2 hours, or until TLC/LC-MS analysis indicates complete consumption of the diazo compound.

  • Quench the reaction by opening it to the air.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Catalyst	Diazo Substrate	Allylic Alcohol	Yield (%)	ee (%)	Reference
Rh₂(S-DOSP)₄	Methyl phenyldiazoacetate	2-methyl-3-buten-2-ol	85	98	[8]
Rh₂(S-DOSP)₄	Methyl styryldiazoacetate	1-phenyl-2-propen-1-ol	78	92	[8]

Application II: Intramolecular Carbonyl Ylide Formation and [3+2] Cycloaddition

α-Diazo ketones are excellent precursors for the formation of carbonyl ylides. In the presence of a dirhodium catalyst, the generated carbene can be trapped intramolecularly by a tethered carbonyl group to form a cyclic carbonyl ylide. This intermediate can then undergo a [3+2] cycloaddition with a variety of dipolarophiles to rapidly construct complex, oxygen-containing polycyclic systems.[5][9]

Protocol: Synthesis of Fused Polycyclic Ethers

This protocol is a general representation based on known procedures.[5]

• Materials:

  • Tetrakis(pentanoato)dirhodium(II)

  • α-Diazo ketone with a tethered dipolarophile (e.g., an alkene or alkyne)

  • Anhydrous, degassed solvent (e.g., benzene or toluene)

• Procedure:

  • To a refluxing suspension of Rh₂(pent)₄ (0.03 mmol, 3 mol%) in dry benzene (20 mL) under an argon atmosphere, add a solution of the α-diazo ketone (1.0 mmol) in dry benzene (5 mL) via a syringe pump over 1 hour.

  • Continue to reflux the mixture for 2-4 hours, monitoring the disappearance of the diazo stretching vibration by IR spectroscopy.

  • Once the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

  • Purify the residue by column chromatography.

Caption: Workflow for polycycle synthesis.

Practical Considerations and Safety

Handling of Diazo Compounds: Diazo compounds are potentially explosive and should be handled with extreme care. They can be sensitive to heat, light, strong acids, and rough surfaces. It is highly recommended to:

• Work in a well-ventilated fume hood.

• Use a safety shield.

• Avoid ground glass joints and use smooth, polished glassware.

• Prepare and use diazo compounds in solution whenever possible, avoiding isolation of the neat substance.

• For larger scale reactions, consider in-situ generation or the use of flow chemistry to minimize the accumulation of hazardous intermediates.

Handling of Rhodium Catalysts: Rhodium compounds are toxic and expensive.

• Handle with appropriate personal protective equipment (gloves, safety glasses).

• Minimize waste and consider catalyst recovery if feasible.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	Inactive catalyst; Impure solvent or reagents; Reaction temperature too low.	Use fresh catalyst; Ensure all solvents and reagents are anhydrous and pure; Gradually increase the reaction temperature.
Formation of carbene dimer	Concentration of diazo compound is too high.	Decrease the rate of addition of the diazo compound using a syringe pump; Increase the reaction volume (dilution).
Low diastereoselectivity or enantioselectivity	Reaction temperature too high; Inappropriate catalyst or solvent.	Lower the reaction temperature; Screen different chiral ligands on the dirhodium catalyst; Screen non-polar solvents.

Conclusion

Tetrakis(pentanoato)dirhodium(II), as a representative member of the dirhodium(II) tetracarboxylate family, is a highly effective catalyst for the generation of ylides from diazo compounds. These ylides are versatile intermediates that can be engaged in a wide range of powerful synthetic transformations, including sigmatropic rearrangements and cycloadditions. By understanding the underlying mechanisms and adhering to careful experimental protocols, researchers can leverage this chemistry to access complex molecular structures with high efficiency and selectivity, thereby accelerating innovation in drug discovery and chemical synthesis.

References

• Albone, E. et al. Modern experiments have offered alternative interpretations on the symmetry of chiral dirhodium(II) carboxylate complexes and its relationship to their level of enantioselectivity. Molecules2017 , 22(11), 2017. [Link]

• Doyle, M. P. et al. Perspective on Dirhodium Carboxamidates as Catalysts. The Journal of Organic Chemistry2006, 71(24), 9253-9260. [https://pubs.acs.org/doi/10.1021/jo061440+]

• Rawat, S. et al. From Dirhodium to Monorhodium: Identification of the True Active Catalyst in Dirhodium Catalyzed Carbonyl Arylation. ChemRxiv2024 . [Link]

• Pirrung, M. C. et al. Rhodium Chemzymes: Michaelis−Menten Kinetics in Dirhodium(II) Carboxylate-Catalyzed Carbenoid Reactions. Journal of the American Chemical Society2002 , 124(5), 1575-1586. [Link]

• Davies, H. M. L. et al. Enantioselective C-C Bond Formation by Rhodium-Catalyzed Tandem Ylide Formation/[4][7]-Sigmatropic Rearrangement between Donor/Acceptor Carbenoids and Allylic Alcohols. Journal of the American Chemical Society2010 , 132(2), 868-869. [Link]

• Padwa, A. Dirhodium Tetraacetate: An Effective Catalyst in Organic Synthesis. ResearchGate2013 . [Link]

• Davies, H. M. L. et al. Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. Nature Reviews Chemistry2020 , 4, 643-656. [Link]

• Li, X. et al. ORGANIC CHEMISTRY. Chinese Journal of Chemistry2023 , 41(10), 1219-1246. [Link]

• Reddy, B. V. S. et al. Anomalous reaction of Rh2(OAc)4-generated transient carbonyl ylides: chemoselective synthesis of epoxy-bridged tetrahydropyranone, oxepanone, oxocinone, and oxoninone ring systems. The Journal of Organic Chemistry2007 , 72(8), 3076-3080. [Link]

• Houk, K. N. et al. Quantum Chemical Interrogation of Reactions Promoted by Dirhodium Tetracarboxylate Catalysts: Mechanism, Selectivity, and Dynamics. Accounts of Chemical Research2022 , 55(17), 2419-2432. [Link]

• Davies, H. M. L. et al. Development and Applications of a New Dirhodium(II) Tetracarboxylate Catalyst and Asymmetric Cyclopropanation of Heterocyclic Compounds. Emory Theses and Dissertations2020 . [Link]

• Davies, H. M. L. et al. (PDF) Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. ResearchGate2020 . [Link]

• Pérez, P. J. et al. Synthesis, Structure, and Reactivity of Dirhodium(II) Complexes Bearing a Tetramethylcyclopentadienyl-bipyridine Ligand. Inorganic Chemistry2023 , 62(10), 4229-4237. [Link]

• Kulesza, A. et al. Tetrakis (Acetato) Dirhodium (II) and Similar Carboxylato Compounds. ResearchGate2019 . [Link]

• Che, C.-M. et al. Factors Influencing the Product Selectivity of Rh2(OAc)4-Catalyzed Reactions of Diazoketones with Aziridines. The Journal of Organic Chemistry2015 , 80(10), 5129-5136. [Link]

• Davies, H. M. L. et al. Practical Application and In Situ Kinetic Studies of Dirhodium(II) Tetracarboxylate Catalyzed Carbene Reactions. Emory Theses and Dissertations2022 . [Link]

• Padwa, A. et al. Carbonyl ylide formation from the rhodium (II) acetate catalysed reaction of keto α-diazoacetate derivatives. Journal of the Chemical Society, Chemical Communications1989 , (14), 921-922. [Link]

• Hashimoto, S. et al. Efficient RhII binaphthol phosphate catalysts for enantioselective intramolecular tandem carbonyl ylide formation–cycloaddition of α-diazo-β-keto esters. Chemical Communications2003 , (12), 1498-1499. [Link]

Sources

• 1. researchgate.net [researchgate.net]
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• 3. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Anomalous reaction of Rh2(OAc)4-generated transient carbonyl ylides: chemoselective synthesis of epoxy-bridged tetrahydropyranone, oxepanone, oxocinone, and oxoninone ring systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ETD | Development and Applications of a New Dirhodium(II) Tetracarboxylate Catalyst and Asymmetric Cyclopropanation of Heterocyclic Compounds | ID: vq27zp66j | Emory Theses and Dissertations [etd.library.emory.edu]
• 7. chemrxiv.org [chemrxiv.org]
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• 9. Efficient RhII binaphthol phosphate catalysts for enantioselective intramolecular tandem carbonyl ylide formation–cycloaddition of α-diazo-β-keto esters - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

How to prevent catalyst poisoning of tetrakis(pentanoato)dirhodium

Troubleshooting Guide: Preventing Catalyst Poisoning in Tetrakis(pentanoato)dirhodium Workflows

Welcome to the Catalyst Troubleshooting Portal. Tetrakis(pentanoato)dirhodium[ Rh2​(pent)4​ , also known as rhodium(II) valerate] is a highly lipophilic, bimetallic catalyst universally relied upon for carbene and nitrene transfer reactions (e.g., cyclopropanation, C–H insertion).

Despite its robust performance in non-polar environments, the catalyst's D4-symmetric "lantern" structure features two highly electrophilic, open axial coordination sites[1]. Catalyst poisoning primarily occurs when these axial sites are irreversibly blocked by Lewis basic impurities or coordinating solvents. This prevents the rate-determining step of the catalytic cycle: the nucleophilic attack of the diazo compound onto the metal center to extrude nitrogen and form the active rhodium carbenoid[2].

Diagnostic FAQs & Troubleshooting Scenarios

Q1: My C–H insertion reaction stalled at 15% conversion, and adding more Rh2​(pent)4​ does not restart the reaction. What is the root cause? A: You are likely experiencing irreversible axial coordination by strong Lewis bases. Impurities such as trace imidazoles, sulfides, or phosphines from previous synthetic steps act as potent poisons[1]. Because Rh2​(pent)4​ utilizes only one axial site at a time for catalysis, strong binding at these sites completely abolishes catalytic activity[2]. Action: Rigorously purify your substrates via silica gel chromatography or an acidic aqueous workup to remove trace Lewis basic heteroatoms.

Q2: I am scaling up a cyclopropanation using a diazo compound generated via copper-catalyzed oxidation (which uses DMAP). My rhodium catalyst dies immediately. How can I fix this without isolating the unstable diazo intermediate? A: DMAP (4-dimethylaminopyridine) is a highly nucleophilic pyridine derivative. It poisons the reaction through two distinct mechanisms: (1) it strongly coordinates to the axial position of the dirhodium core ( ΔG≈−12.7 kcal/mol), preventing carbene formation, and (2) it can nucleophilically attack any formed rhodium carbenoid to generate a catalytically dead ylide[3][4]. Action: Add Hexafluoroisopropanol (HFIP) to your reaction mixture. HFIP forms strong hydrogen bonds with DMAP, sequestering the basic nitrogen and preventing it from coordinating to the rhodium center, thereby rescuing catalytic turnover[4].

Q3: Can I use Acetonitrile (MeCN) or DMF to dissolve polar substrates for this reaction? A: No. Coordinating solvents induce mixed kinetic inhibition. Acetonitrile competitively binds to the free dirhodium complex, starving the reaction of active catalyst[2]. DMF is even more detrimental; it not only blocks the axial sites but its carbonyl oxygen can react with electrophilic carbenes to form unintended carbonyl ylides[5]. Action: Switch to non-coordinating solvents such as Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Toluene.

Q4: I am observing a high yield of azine byproducts (diazo dimers) rather than my desired cyclopropane. Is the catalyst poisoned? A: The catalyst is not poisoned, but it is being starved of your substrate due to poor steady-state kinetics. Rhodium carbenoids are highly electrophilic. If the localized concentration of unreacted diazo compound is too high, the diazo carbon acts as a nucleophile, attacking the carbenoid to form an alkene dimer or azine, wasting both the catalyst turnover and the reagent. Action: Implement a self-validating syringe pump protocol (see Standard Operating Protocols below) to maintain a near-zero steady-state concentration of the diazo precursor.

Quantitative Data: Inhibitory Effects on Dirhodium Catalysis

Understanding the thermodynamic binding affinities of various additives allows for rational solvent and reagent selection.

Additive / Solvent	Coordination Strength ( ΔG )	Effect on Rh2​(pent)4​ Catalysis	Mechanistic Consequence	Mitigation Strategy
Pyridine / DMAP	Strong (-12.7 kcal/mol)[3]	Complete Inhibition	Blocks axial site; forms dead-end ylides with carbenes.	Acid wash substrates; add HFIP additive[4].
Imidazoles / Sulfides	Strong	Complete Inhibition	Irreversible axial coordination[1].	Rigorous chromatographic purification.
Acetonitrile (MeCN)	Moderate	Mixed Kinetic Inhibition	Competes with diazo for the free complex[2].	Evaporate completely; use DCM/DCE.
DMF	Moderate	Side-Product Generation	Forms unintended carbonyl ylides[5].	Avoid use; switch to non-coordinating solvents.
DCC (Carbodiimide)	Weak (-9.3 kcal/mol)[3]	Mild Stabilization	Weakly coordinates, prevents carbene decomposition.	Can be used as a beneficial additive (1 mol%)[3].
Dichloromethane (DCM)	Negligible	Optimal Activity	Non-coordinating environment.	Standard solvent of choice.

Mechanistic & Troubleshooting Visualizations

Mechanistic pathways of Rh2(pent)4 catalysis versus axial poisoning and carbene trapping.

Troubleshooting workflow for diagnosing and resolving dirhodium catalyst deactivation.

Standard Operating Protocols (SOPs)

Protocol A: Self-Validating Syringe Pump Carbene Transfer

This protocol is designed as a self-validating system. By strictly controlling the addition rate, you prevent catalyst poisoning via diazo-dimerization and ensure that any failure can be immediately attributed to substrate impurities rather than kinetic mismanagement.

Step 1: Catalyst & Substrate Dehydration

• Action: Dissolve the substrate and Rh2​(pent)4​ (typically 0.1 - 1.0 mol%) in anhydrous toluene. Perform an azeotropic distillation under reduced pressure to remove trace water.

• Causality: Trace moisture can act as a weak axial ligand or react with the highly electrophilic carbenoid to form unintended alcohol or ether byproducts.

Step 2: Inert Atmosphere Setup

• Action: Re-dissolve the dried mixture in anhydrous DCM or DCE (0.1 M relative to substrate). Purge the reaction flask with Argon for 15 minutes using standard Schlenk line techniques.

Step 3: Diazo Preparation & Sequestration

• Action: Dissolve the diazo precursor in anhydrous DCM. If the diazo compound was prepared using amine bases (e.g., DMAP), add 1.5 equivalents of HFIP to the diazo solution[4].

• Causality: HFIP acts as a hydrogen-bond donor, sequestering residual Lewis bases and preventing them from migrating to the rhodium's axial coordination sites.

Step 4: Syringe Pump Addition

• Action: Load the diazo solution into a gas-tight syringe. Add the solution to the vigorously stirring catalyst/substrate mixture at a rate of 1.0 to 2.0 mL/hr .

• Causality: Slow addition maintains a low steady-state concentration of the diazo compound. This ensures the rate of the carbene reacting with the target substrate vastly exceeds the rate of the carbene reacting with unreacted diazo precursor (which leads to catalyst-wasting azine dimers).

Step 5: System Validation

• Action: 30 minutes after addition is complete, analyze an aliquot via GC-MS or crude NMR.

• Validation Check: If azine dimers constitute >5% of the mass balance, your addition rate was too fast or your substrate is too sterically hindered/electron-poor to compete. If unreacted diazo remains but no product is formed, your catalyst has been poisoned by an unsequestered Lewis base.

References

• Rhodium Chemzymes: Michaelis−Menten Kinetics in Dirhodium(II) Carboxylate-Catalyzed Carbenoid Reactions Journal of the American Chemical Society
• Fine Tuning of Dirhodium(II)
• In-situ Kinetic Studies of Rh(II)
• Catalytic Decomposition of Diazo Compounds as a Method for Generating Carbonyl‐Ylide Dipoles ResearchG
• Asymmetric synthesis of pharmaceutically relevant 1-aryl-2-heteroaryl- and 1,2-diheteroarylcyclopropane-1-carboxyl

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• 4. Asymmetric synthesis of pharmaceutically relevant 1-aryl-2-heteroaryl- and 1,2-diheteroarylcyclopropane-1-carboxylates - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02474D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Improving Yield in Tetrakis(pentanoato)dirhodium(II) Catalyzed C-H Insertion

Welcome to the technical support guide for dirhodium(II)-catalyzed C-H insertion reactions. C-H functionalization has emerged as a powerful strategy in organic synthesis, offering a novel logic for constructing complex molecules by targeting ubiquitous C-H bonds instead of relying on pre-installed functional groups.[1][2] Among the catalysts developed for this purpose, dirhodium tetracarboxylates, such as tetrakis(pentanoato)dirhodium(II) [Rh₂(O₂CC₄H₉)₄], are particularly effective for mediating the C-H insertion of transient metal carbenes.[1][2][3]

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields. It provides foundational knowledge, detailed troubleshooting protocols, and a mechanistic framework to empower you to solve challenges in your own experiments.

Section 1: Foundational Frequently Asked Questions (FAQs)

This section addresses common questions about the fundamentals of the reaction.

Q1: What is the active catalytic species and how is it formed?

A1: The active catalytic species is a rhodium-carbene intermediate. The reaction is initiated by the coordination of the diazo compound to one of the axial sites of the dirhodium(II) catalyst. This is followed by the extrusion of dinitrogen (N₂) to form the highly reactive electrophilic rhodium-carbene species, which then undergoes the C-H insertion step.[4][5] The choice of carboxylate ligand on the dirhodium core, such as pentanoate, influences the catalyst's solubility and electronic properties, which in turn affects reactivity and selectivity.

Q2: Why is the choice of diazo compound so critical?

A2: The structure of the diazo compound dictates the reactivity and stability of the resulting rhodium-carbene intermediate. Diazo compounds are broadly classified based on the substituents attached to the diazo carbon:

• Donor/Acceptor-Substituted: These, like aryldiazoacetates, are the most common and well-behaved for intermolecular C-H insertion. The donor group (e.g., an aryl group) stabilizes the electrophilic carbene, making it more selective and less prone to side reactions.[5]

• Acceptor-Only Substituted: These (e.g., ethyl diazoacetate) generate more reactive, less selective carbenes. They are often better suited for intramolecular reactions where proximity guides the insertion, as they are more prone to side reactions like dimerization in intermolecular contexts.[5][6]

Q3: How do I choose the right solvent for the reaction?

A3: The ideal solvent should be inert and non-coordinating. Chlorinated solvents like dichloromethane (DCM) or dichloroethane (DCE) are common choices. Hydrocarbon solvents such as toluene or hexane can also be effective.[7] Avoid coordinating solvents (e.g., THF, acetonitrile, DMSO) and protic solvents (e.g., alcohols, water). These can bind to the catalyst's axial sites, competing with the diazo substrate and inhibiting or poisoning the catalyst.[4] In some cases, using the C-H substrate as the solvent (neat conditions) can dramatically increase the reaction rate by maximizing its concentration.[8]

Q4: What is the typical reaction temperature and how does it affect the outcome?

A4: Most dirhodium-catalyzed C-H insertions are performed between room temperature (25 °C) and 40 °C. The decomposition of the diazo compound to the carbene is generally fast at these temperatures. Excessively high temperatures can lead to catalyst decomposition and an increase in side reactions.[9] Conversely, very low temperatures may significantly slow down the reaction or prevent it altogether.[7] Temperature optimization is crucial for balancing reaction rate with selectivity and catalyst stability.

Q5: My diazo compound is added all at once. Is this correct?

A5: No, this is a common mistake. The diazo compound should be added slowly, typically via a syringe pump, to the solution containing the substrate and the catalyst. This is critical because the rhodium-carbene intermediate is highly reactive and has a short lifetime. A slow addition maintains a very low, steady-state concentration of the carbene, which minimizes undesirable side reactions such as carbene dimerization or cyclopropanation if alkenes are present.[6][7]

Section 2: The Catalytic Cycle - A Visual Guide

Understanding the catalytic cycle is fundamental to troubleshooting. The following diagram illustrates the generally accepted mechanism for dirhodium-catalyzed C-H insertion.

Caption: Catalytic cycle for Rh₂(II)-catalyzed C-H insertion.

Mechanistic Steps:

• Catalyst Activation: The diazo compound (R'CHN₂) coordinates to an axial site of the dirhodium catalyst.

• Nitrogen Extrusion: The complex loses a molecule of nitrogen gas (N₂) to form the key rhodium-carbene intermediate.

• C-H Insertion: The electrophilic carbene reacts with the substrate's C-H bond in a concerted, though often asynchronous, manner to form the new C-C and C-H bonds.

• Product Release & Catalyst Regeneration: The C-H insertion product dissociates, regenerating the dirhodium catalyst for the next cycle.

Section 3: Troubleshooting Guide for Low Yield

Low yield is the most common problem encountered. This section breaks down the issue into potential causes and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction or Very Low Conversion	1. Catalyst Inactivity: Catalyst has decomposed due to exposure to air/moisture or impurities. The characteristic green/blue color of Rh₂(II) may have turned black/brown.	• Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (Argon or Nitrogen).[9] • Use freshly purified, anhydrous solvents and reagents.[9] • Source high-purity catalyst from a reputable supplier.
2. Diazo Compound Quality: The diazo compound may have decomposed during storage or synthesis. Stabilized diazo compounds are often yellow, and loss of color can indicate degradation.	• Synthesize the diazo compound fresh before use if possible.[10] • Store diazo compounds in the dark at low temperatures (-20 °C). • Verify purity by ¹H NMR before use.
3. Incorrect Reagent Addition: Adding the catalyst to the diazo compound or adding the diazo compound too quickly.	• Crucial: Always add the diazo compound solution slowly (e.g., via syringe pump over 1-2 hours) to the solution of catalyst and substrate.[7] This prevents rapid catalyst decomposition and side reactions.
4. Inhibiting Solvent/Additive: Use of a coordinating solvent (THF, MeCN) or presence of Lewis basic additives/impurities.	• Switch to a non-coordinating solvent like DCM, DCE, or toluene.[4][7] • Purify the substrate to remove any Lewis basic functional groups or impurities if possible.
Yield Stalls at ~50%	1. Product Inhibition: The reaction product may be coordinating to the catalyst's axial site more strongly than the starting material, effectively halting catalysis.	• Try running the reaction at a higher dilution to disfavor product binding. • Consider a different dirhodium catalyst with bulkier ligands (e.g., Rh₂(esp)₂) which may be less susceptible to product inhibition.[11]
2. Diazo Decomposition: The diazo compound is decomposing via non-productive pathways faster than it reacts with the catalyst.	• Lower the reaction temperature. • Ensure the reaction is protected from light, as some diazo compounds are light-sensitive.[12]
Complex Mixture of Products	1. Carbene Side Reactions: The carbene intermediate is reacting with itself (dimerization) or other species instead of the desired C-H bond.	• Lower the concentration of the diazo compound by slowing the addition rate further. • Ensure the substrate is in large excess relative to the diazo compound. Using the substrate as the solvent is an excellent strategy.[8]
2. Poor Regioselectivity: Insertion is occurring at multiple C-H sites (e.g., secondary vs. tertiary).	• The inherent selectivity order is generally tertiary > secondary > primary C-H bonds.[13] If this is not desired, a change in catalyst is needed. Catalysts with bulky ligands, like Rh₂(S-PTAD)₄, can sterically direct insertion to less-hindered C-H bonds.[14]
3. Unintended Substrate Reactivity: If the substrate contains double bonds, cyclopropanation can compete with C-H insertion.[6][12] If it contains heteroatoms (O, N, S), ylide formation can occur.	• This is a chemo-selectivity challenge. Changing the electronic properties of the diazo compound (e.g., using a more or less electron-rich aryl group on an aryldiazoacetate) can sometimes favor one pathway over another. • Screening different dirhodium catalysts is the most effective approach.[15]

Section 4: General Protocol for a Trial Reaction & Optimization

This protocol provides a robust starting point for your experiments.

1. Materials and Preparation:

• Catalyst: Tetrakis(pentanoato)dirhodium(II) [Rh₂(O₂CC₄H₉)₄]

• Diazo Compound: e.g., Methyl phenyldiazoacetate (a typical donor/acceptor substrate)

• Substrate: e.g., Cyclohexane (for intermolecular insertion)

• Solvent: Anhydrous Dichloromethane (DCM)

• Atmosphere: Argon or Nitrogen

2. Experimental Workflow:

Caption: A generalized experimental workflow for a C-H functionalization reaction.

Step-by-Step Procedure:

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the C-H insertion substrate (e.g., 10 mmol, 10 equivalents) and the dirhodium catalyst (0.01 mmol, 0.1 mol%).

• Inerting: Seal the flask and add the anhydrous solvent (e.g., 5 mL DCM) via syringe. Place the flask under a positive pressure of inert gas.

• Diazo Preparation: In a separate, dry vial, dissolve the diazo compound (1 mmol, 1 equivalent) in anhydrous solvent (e.g., 5 mL DCM). Draw this solution into a gas-tight syringe and place it on a syringe pump.

• Slow Addition: Begin stirring the catalyst/substrate solution. Start the syringe pump to add the diazo solution to the reaction flask over a period of 2-4 hours at room temperature.

• Monitoring: Monitor the reaction progress by TLC (staining for the diazo spot, which is typically yellow) or by taking aliquots for GC-MS analysis. The reaction is often complete shortly after the addition is finished.

• Workup: Once the starting diazo compound is consumed, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to isolate the C-H insertion product.[9]

Optimization Parameters:

• Catalyst Loading: If yield is low, try increasing catalyst loading to 1 mol%. If the reaction is efficient, attempt to decrease it to 0.01 mol% or even lower for process applications.[8]

• Concentration: Vary the concentration of the substrate. Running neat (using the substrate as solvent) can dramatically improve yield if the substrate is a liquid.[8]

• Temperature: Screen temperatures from 0 °C to 40 °C to find the optimal balance between rate and selectivity.

References

• Davies, H. M. L., & Liao, K. (2019). Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. Nature Reviews Chemistry, 3(6), 347–360. [Link]

• ResearchGate. (2019). (PDF) Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. [Link]

• Chuprakov, S., Malik, J. A., Zibinsky, M., & Fokin, V. V. (2011). Catalytic Asymmetric C-H Insertions of Rhodium(II) Azavinyl Carbenes. Journal of the American Chemical Society, 133(27), 10352–10355. [Link]

• Gao, D. W., et al. (2020). Rhodium-Catalyzed ortho-Selective Carbene C–H Insertion of Unprotected Phenols Directed by a Transient Oxonium Ylide Intermediate. Organic Letters, 22(3), 943–948. [Link]

• ResearchGate. (n.d.). C-H and C-C bond insertion reactions of diazo compounds into aldehydes. [Link]

• Liao, K., et al. (2022). Key Selectivity Controlling Elements in Rhodium-Catalyzed C–H Functionalization with Donor/Acceptor Carbenes. The Journal of Organic Chemistry, 87(21), 14735–14744. [Link]

• PubMed. (2023). Rhodium-Catalyzed Asymmetric C-H Functionalization Reactions. [Link]

• Wang, Q., et al. (2024). Recent advances in Rh( i )-catalyzed enantioselective C–H functionalization. Chemical Society Reviews, 53(6), 3146-3180. [Link]

• Xu, S., et al. (2024). Carbene-Mediated Polymer Modification Using Diazo Compounds under Photo or Thermal Activation Conditions. ACS Macro Letters. [Link]

• Davies, H. M. L. (2018). Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization. Accounts of Chemical Research, 51(6), 1492-1502. [Link]

• Geden, J. V., & Procter, D. J. (2014). Reactivity Profiles of Diazo Amides, Esters and Ketones in Transition Metal Free C-H Insertion Reactions. Beilstein Journal of Organic Chemistry, 10, 1358–1364. [Link]

• Padwa, A., et al. (2006). Rhodium Catalyzed Intramolecular C-H Insertion of α-Aryl-α-diazo Ketones. The Journal of Organic Chemistry, 71(5), 1817-1825. [Link]

• Breiner, B., et al. (2021). Effects of Axial Solvent Coordination to Dirhodium Complexes on the Reactivity and Selectivity in C–H Insertion Reactions: A Computational Study. Organometallics, 40(24), 4160–4170. [Link]

• Davies, H. M. L., & Liao, K. (2020). Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. Nature Reviews Chemistry. [Link]

• Colby, D. A., Bergman, R. G., & Ellman, J. A. (2010). Rhodium-catalyzed C-C bond formation via heteroatom-directed C-H bond activation. Chemical Reviews, 110(2), 624-655. [Link]

• Bas, V. S., et al. (2022). C–H Insertion in Dirhodium Tetracarboxylate-Catalyzed Reactions despite Dynamical Tendencies toward Fragmentation: Implications for Reaction Efficiency and Catalyst Design. Journal of the American Chemical Society, 144(38), 17467–17478. [Link]

• ResearchGate. (2022). C–H Insertion in Dirhodium Tetracarboxylate-Catalyzed Reactions despite Dynamical Tendencies toward Fragmentation: Implications for Reaction Efficiency and Catalyst Design | Request PDF. [Link]

• MDPI. (2019). Rh(III)-Catalyzed C–H Bond Activation for the Construction of Heterocycles with sp3-Carbon Centers. [Link]

• Bas, V. S., et al. (2022). C–H Insertion in Dirhodium Tetracarboxylate-Catalyzed Reactions despite Dynamical Tendencies toward Fragmentation: Implications for Reaction Efficiency and Catalyst Design. Journal of the American Chemical Society. [Link]

• Fiori, K. W., & Du Bois, J. (2007). Synthesis of 1,3-diamines through rhodium-catalyzed C-H insertion. The Journal of Organic Chemistry, 72(26), 10211-10214. [Link]

• Peng, X., et al. (2022). In-situ Kinetic Studies of Rh(II)-Catalyzed C—H Functionalization to Achieve High Catalyst Turnover Numbers. ACS Catalysis, 12(1), 226-233. [Link]

• Macmillan Group. (n.d.). Carbene-Mediated C-H Activation and Insertion. [Link]

• Wang, D. H., et al. (2023). Rhodium-Catalyzed Asymmetric C–H Functionalization Reactions. Chemical Reviews, 123(16), 9516-9602. [Link]

• Torsu, D. T., & Darko, A. K. (2022). On the Structure of Chiral Dirhodium(II) Carboxylate Catalysts: Stereoselectivity Relevance and Insights. Molecules, 27(19), 6296. [Link]

• Li, J., et al. (2017). Intramolecular Carbene C-H Insertion Reactions of 2-Diazo-2-sulfamoylacetamides. Molecules, 22(12), 2139. [Link]

• MDPI. (2021). Recent Developments in Rh Heterogeneous Catalysts. [Link]

• Kumar, A., & Kumar, V. (2021). Diazo compounds: synthesis, carbene generation and reactivity. Organic & Biomolecular Chemistry, 19(44), 9554-9581. [Link]

• ResearchGate. (2021). Direct NO decomposition over Rh-supported catalysts for exhaust emission control | Request PDF. [Link]

• Deka, U., et al. (2022). Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation. ACS Catalysis, 12(15), 9319-9330. [Link]

• Wiley-VCH. (n.d.). 1 Stereoselective C—C Bond-Forming Reactions Through C(sp3)—H Bond Insertion of Metal Carbenoids. [Link]

• ResearchGate. (2012). Catalytic decomposition of N2O on supported Rh catalysts | Request PDF. [Link]

• Huang, L., et al. (2011). Oxide-supported Rh catalysts for H2 generation from low-temperature ethanol steam reforming: effects of support, Rh precursor and Rh loading on catalytic performance. Catalysis Science & Technology, 1(5), 797-807. [Link]

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• 15. mdpi.com [mdpi.com]

Tetrakis(pentanoato)dirhodium solubility issues in non-polar organic solvents

Dirhodium Catalyst Support Center: Troubleshooting Rh2​(pentanoate)4​ Solubility

Welcome to the Advanced Catalyst Support Center. As application scientists, we frequently receive inquiries regarding the erratic solubility of tetrakis(pentanoato)dirhodium (also known as dirhodium tetravalerate or Rh2​(O2​CC4​H9​)4​ ) in non-polar organic solvents like hexane, pentane, and dichloromethane (DCM).

While the pentanoate ligands are specifically engineered to impart high lipophilicity for homogeneous catalysis in non-polar media[1], researchers often find their catalyst "crashing out" as an inactive green powder. This guide deconstructs the structural and mechanistic causes behind these solubility failures and provides self-validating protocols to rescue your catalyst.

Diagnostic Troubleshooting Logic

When your dirhodium complex fails to dissolve, the issue rarely stems from the fundamental properties of the pure monomer. Instead, it is almost always an artifact of either synthesis (incomplete ligand exchange) or handling (axial polymerization) .

Diagnostic workflow for resolving Tetrakis(pentanoato)dirhodium solubility issues.

Frequently Asked Questions (Mechanistic Deep-Dive)

Q: Why is my newly synthesized Rh2​(pentanoate)4​ insoluble in hexane, despite the lipophilic alkyl chains? A: The root cause is almost certainly incomplete ligand exchange . Dirhodium tetracarboxylates are synthesized via an equilibrium-driven ligand exchange starting from rhodium(II) acetate. Because the exchange occurs stepwise, insufficient reaction time or failure to remove the displaced acetic acid leads to heteroleptic (mixed-ligand) complexes, such as Rh2​(OAc)1​(pentanoate)3​ [2][3]. Even a single acetate ligand significantly alters the complex's dipole moment and lattice energy, destroying its solubility in non-polar solvents.

Q: My commercial catalyst was fully soluble, but after rigorous drying under high vacuum, it turned into an insoluble green powder. What happened? A: You have inadvertently induced axial polymerization . The dirhodium paddlewheel core features two highly electrophilic axial coordination sites. In solution or ambient storage, these sites are often occupied by weakly coordinating solvent molecules (e.g., water, acetone)[3]. When subjected to high vacuum and heat, these axial ligands are stripped away. To satisfy the resulting electronic unsaturation, the oxygen atoms from the equatorial pentanoate ligands of adjacent dirhodium molecules coordinate to the vacant axial sites, forming an insoluble 1D coordination polymer[4][5].

Q: How do I break this axial polymerization without poisoning the catalyst for my carbene transfer reaction? A: You must introduce a "sacrificial" Lewis base that is strong enough to cleave the intermolecular Rh-O bonds but labile enough to dissociate during the catalytic cycle. Adding a trace amount of a coordinating solvent (like acetone or THF) to your non-polar suspension will rapidly depolymerize the complex, restoring solubility[4].

Mechanistic pathway of dirhodium tetracarboxylate axial polymerization and solvation.

Quantitative Diagnostics

Use the following matrix to quickly identify the structural state of your dirhodium catalyst based on its physicochemical behavior.

Complex State	Axial Ligand Status	Solubility in Hexane/DCM	Visual Appearance	Diagnostic Indicator (IR/UV-Vis)
Homoleptic Monomer	Vacant / Weakly Solvated	Excellent	Clear Emerald Green Solution	Single sharp C=O stretch in FT-IR
Heteroleptic (Mixed Ligand)	Vacant / Weakly Solvated	Poor to Insoluble	Cloudy Green Suspension	Split/Multiple C=O stretches in FT-IR
Axial Polymer	Intermolecular Rh-O bonds	Insoluble	Opaque Green Powder	Broadened UV-Vis MLCT band
Strongly Solvated Adduct	Strongly Bound (e.g., Pyridine)	Moderate to Good	Pink/Red Solution	Drastic color shift (Green → Red)

Standard Operating Protocols (SOPs)

SOP 1: Self-Validating Ligand Exchange Synthesis

Objective: Synthesize homoleptic Rh2​(pentanoate)4​ completely free of acetate contamination. Causality: The exchange of acetate for pentanoate is an equilibrium process. To drive the reaction to completion, the volatile acetic acid byproduct must be continuously removed from the system (Le Chatelier's Principle).

• Setup: Equip a 2-neck round-bottom flask with a Soxhlet extractor containing activated 4Å molecular sieves in the thimble. Attach a reflux condenser.

• Reagents: Suspend 1.0 g of Rh2​(OAc)4​ in 30 mL of chlorobenzene. Add 5.0 mL of pentanoic (valeric) acid.

• Reaction: Heat the mixture to a vigorous reflux (approx. 135 °C). The chlorobenzene will azeotrope with the liberated acetic acid, which is then irreversibly trapped by the molecular sieves in the Soxhlet thimble.

• Validation (In-Process): After 12 hours, sample 0.5 mL of the green solution. Evaporate the solvent and run an FT-IR on the residue. The complete disappearance of the sharp acetate C=O stretch (typically around 1585 cm−1 ) and the presence of only the pentanoate C=O stretch validates complete exchange. If acetate is still present, replace the sieves and reflux for another 6 hours.

• Isolation: Concentrate the solution under reduced pressure. Wash the resulting green solid thoroughly with cold methanol to remove excess pentanoic acid, then dry under a gentle stream of nitrogen.

SOP 2: Controlled Depolymerization in Non-Polar Media

Objective: Solubilize aggregated/polymeric Rh2​(pentanoate)4​ in hexane or DCM without inhibiting catalytic carbene transfer. Causality: High-vacuum drying strips axial ligands, causing the complex to self-assemble into insoluble Rh-O-Rh chains. A trace amount of a labile Lewis base outcompetes these intermolecular bonds, monomerizing the complex.

• Suspension: Add the required mass of the insoluble green Rh2​(pentanoate)4​ powder to your reaction flask containing the non-polar solvent (e.g., anhydrous hexane).

• Titration: Add anhydrous acetone or THF in strict 0.05% v/v increments.

• Agitation: Sonicate the mixture for 2 minutes after each addition.

• Validation: The system is validated when the cloudy, particulate suspension transitions into a completely transparent, brilliantly emerald-green solution. Warning: Do not add more Lewis base than necessary, as excess can competitively bind the axial sites during the catalytic cycle, retarding the reaction rate.

References

• Dirhodium(II,II) Complexes: Molecular Characteristics that Affect in Vitro Activity Source: Journal of Medicinal Chemistry - ACS Publications URL:4

• Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization Source: PMC - NIH URL:1

• Dirhodium Complexes Heterochiral-at-the-Metal Centers: An Alternative Type of Paddlewheel Catalyst for Asymmetric Synthesis Source: PMC - NIH URL:5

• Influence of Tethered, Axially Coordinated Ligands on Rh(II,II)-Catalyzed Carbene Transfer Reactions Source: Tennessee Research and Creative Exchange (TRACE) URL:2

• Synthesis, Characterization, Absorption Properties, and Electronic Structures of Paddlewheel-Type Dirhodium(II) Tetra-μ-(n-naphthoate) Complexes: An Experimental and Theoretical Study Source: MDPI URL:3

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Ideal storage and handling conditions for tetrakis(pentanoato)dirhodium

Welcome to the Application Science Help Desk. As a Senior Application Scientist, I have designed this portal to address the most critical handling, storage, and troubleshooting queries regarding Tetrakis(pentanoato)dirhodium (also known as dirhodium tetravalerate or Rh2​(O2​CC4​H9​)4​ ).

Core Principles of Dirhodium(II) Stability

To master the handling of dirhodium(II) carboxylates, one must first understand their molecular architecture. Tetrakis(pentanoato)dirhodium features a characteristic "paddlewheel" structure. The equatorial plane is sterically protected by four pentanoate (valerate) ligands, which confer exceptional lipophilicity and solubility in organic solvents.

However, the causality behind most experimental failures lies in the axial positions . These sites are highly electrophilic. In a successful catalytic cycle (such as cyclopropanation or C–H insertion), the diazo precursor coordinates to this axial site to form the active Rh(II)-carbene intermediate 1. If the complex is exposed to ambient moisture or Lewis basic solvents, water molecules rapidly occupy these axial sites, creating a deactivated Rh2​(val)4​(H2​O)2​ adduct 2.

Mechanism of Rh(II) catalyst deactivation vs. active carbene formation.

Storage & Handling FAQs

Q: What is the optimal way to store bulk tetrakis(pentanoato)dirhodium upon receipt? A: The compound should be stored under an inert atmosphere (Argon or Nitrogen) at 2–8 °C. While dirhodium(II) carboxylates are technically air-stable, their long-term exposure to ambient humidity leads to the axial hydration discussed above. Storing them in a dark, cold, and dry environment prevents both moisture uptake and potential photo-degradation.

Optimal handling and storage workflow for dirhodium(II) carboxylates.

Q: My cyclopropanation yields have dropped from 90% to 40% using a 6-month-old batch. What happened? A: This is the classic signature of axial coordination by water or coordinating impurities. When the axial sites are blocked, the diazo compound cannot approach the Rh(II) center, severely retarding the reaction rate and allowing side reactions (like diazo dimerization) to outcompete your desired pathway 3. You must reactivate the catalyst using the protocol outlined in Section 4.

Q: Are there specific safety concerns when handling this complex? A: Yes. Like many transition metal carboxylates, it is a skin and eye irritant and can cause respiratory tract irritation (STOT SE 3) . Always handle the powder in a fume hood or glovebox to avoid dust inhalation, and wear standard PPE (nitrile gloves, safety goggles).

Quantitative Reference Data

Table 1: Storage Conditions & Shelf Life Matrix

Condition	Atmosphere	Temperature	Expected Shelf Life	Catalytic Activity
Ideal	Argon / N 2​	2–8 °C	> 2 Years	Optimal (>99%)
Acceptable	Desiccator (Air)	20–25 °C	6–12 Months	High (~95%)
Suboptimal	Ambient Air	20–25 °C	< 3 Months	Degraded (Axial Hydration)
In Solution	Argon (in DCM)	-20 °C	1–2 Weeks	Variable (Prone to aggregation)

Table 2: Diagnostic Properties for Quality Control

Property	Expected Value / Observation	Troubleshooting Significance
Appearance	Dark green to bluish-green powder	Browning indicates severe degradation or oxidation to Rh(III).
Solubility	High in DCM, Toluene, Hexane	Insoluble particulates indicate polymer formation or decomposition.
IR Spectroscopy	ν(C=O) ~ 1580 cm⁻¹	Appearance of a broad -OH stretch (~3400 cm⁻¹) confirms hydration.

Experimental Protocols

Protocol: Schlenk-Line Reactivation of Hydrated Dirhodium(II) Complexes

If your tetrakis(pentanoato)dirhodium has been exposed to ambient conditions, follow this self-validating protocol to strip axial water molecules and restore catalytic efficacy.

Materials Needed:

• Schlenk flask with a PTFE stopcock

• High-vacuum line (< 0.1 Torr)

• Oil bath or sand bath with precise temperature control

• Analytical balance

• FT-IR Spectrometer (optional but recommended)

Step-by-Step Methodology:

• Initial Weighing (Validation Step 1): Accurately weigh the Schlenk flask empty, then add the degraded tetrakis(pentanoato)dirhodium powder. Record the exact mass of the hydrated complex.

• Transfer & Setup: Attach the Schlenk flask to the high-vacuum manifold. Ensure the stopcock is lightly greased to hold a deep vacuum.

• Evacuation: Slowly open the flask to the vacuum line to avoid powder dispersion. Pull a vacuum of at least 0.1 Torr.

• Thermal Desorption: Submerge the bottom of the flask in an oil bath pre-heated to 80 °C.

  • Causality Note: Dirhodium carboxylates are thermally robust. Gentle heating provides the kinetic energy required to break the Rh-OH 2​ coordinate bonds without decomposing the equatorial pentanoate ligands.

• Incubation: Maintain heat and dynamic vacuum for 4 to 6 hours.

• Cooling & Backfilling: Remove the flask from the oil bath and allow it to cool to room temperature under vacuum. Once cool, backfill the flask with dry Argon or Nitrogen.

• Final Weighing (Validation Step 2): Weigh the flask again.

  • Self-Validating Metric: A mass loss corresponding to approximately 5.5% of the initial hydrated mass confirms the removal of two axial water molecules (MW of anhydrous Rh2​(val)4​ is ~610 g/mol ; 2×H2​O is ~36 g/mol . 36/646≈5.5% ).

• Spectroscopic Validation (Validation Step 3): Take an FT-IR spectrum of the reactivated powder. The complete disappearance of the broad -OH stretch at 3400 cm⁻¹ validates that the complex is fully reactivated.

• Storage: Immediately transfer the reactivated catalyst to a glovebox and store it in an amber vial at 2–8 °C.

References

• Recent Advances in Heterogeneous Dirhodium Catalysts: Strategic Design and Sustainable Organic Transformations. Langmuir - ACS Publications.[Link]

• Unusual Structural Features in the Adduct of Dirhodium Tetraacetate with Lysozyme. MDPI.[Link]

• Facile Recovery and Recycling of a Soluble Dirhodium Catalyst in Asymmetric Cyclopropanation via a Catalyst-in-Bag System. PMC - NIH.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regeneration and Recovery of Tetrakis(pentanoato)dirhodium Catalyst

Welcome to the technical support center for the regeneration and recovery of the tetrakis(pentanoato)dirhodium catalyst, Rh₂(O₂CC₄H₉)₄. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-tested solutions to common challenges encountered during the use of this versatile catalyst. By understanding the mechanisms of deactivation and implementing effective regeneration and recovery protocols, you can significantly extend the life of your catalyst, reduce costs, and ensure the consistency of your experimental results.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the primary cause of deactivation for my tetrakis(pentanoato)dirhodium catalyst?

A1: The most common deactivation pathway for dirhodium(II) tetracarboxylate catalysts is oxidation. The catalytically active form is the Rh(II,II) dimer. Under certain reaction conditions, particularly in the presence of oxidizing agents or even atmospheric oxygen over extended periods, the rhodium centers can be oxidized to a less active or inactive Rh(II,III) or Rh(III,III) state. This change in oxidation state alters the electronic properties of the catalyst, diminishing its ability to effectively catalyze carbene or nitrene transfer reactions. Additionally, strong coordinating species in the reaction mixture can sometimes bind to the axial positions of the dirhodium core, inhibiting substrate access and leading to apparent deactivation[1][2].

Q2: How can I visually identify a potentially deactivated catalyst?

A2: A color change can be a preliminary indicator of catalyst deactivation. Fresh, active tetrakis(pentanoato)dirhodium, like its well-studied analogue dirhodium(II) tetraacetate, typically has a characteristic emerald-green color in solution[3]. Upon oxidation, the color of the solution may change to a darker red, brown, or even black, suggesting the formation of higher oxidation state rhodium species[4][5][6]. However, color change alone is not a definitive diagnostic tool, and spectroscopic analysis is recommended for confirmation.

Q3: Is it possible to regenerate my oxidized tetrakis(pentanoato)dirhodium catalyst?

A3: Yes, it is often possible to regenerate the active Rh(II,II) form from the oxidized species. This typically involves a mild chemical reduction. While harsh conditions can lead to the decomposition of the paddlewheel structure, carefully controlled reduction can restore the catalyst's activity. A detailed protocol for this regeneration is provided in the Troubleshooting Guide below.

Q4: What is the most straightforward method to recover my soluble dirhodium catalyst from the reaction mixture?

A4: For soluble catalysts like tetrakis(pentanoato)dirhodium, traditional column chromatography can be used, but it can be time-consuming and may lead to some catalyst loss. A more efficient and increasingly popular method is the use of a "catalyst-in-bag" system, which utilizes a dialysis membrane to encapsulate the catalyst[7]. This technique allows small molecules like substrates and products to pass through the membrane while retaining the larger catalyst complex. This method simplifies recovery and allows for easy reuse of the catalyst with minimal handling and purification[7]. Other methods include precipitation and filtration, though these are highly dependent on the solvent system and the specific properties of the reaction mixture[8].

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered with tetrakis(pentanoato)dirhodium catalysts.

Issue 1: Decreased or No Catalytic Activity

Symptoms:

• The reaction does not proceed to completion, or the reaction rate is significantly slower than expected.

• Incomplete consumption of starting materials, particularly the diazo compound in carbene transfer reactions.

Potential Causes & Solutions:

• Catalyst Oxidation: The Rh(II,II) core has likely been oxidized.

  • Solution: Regenerate the catalyst using the protocol outlined in the "Experimental Protocols" section.

• Inhibitors in the Reaction Mixture: The presence of strong Lewis bases (e.g., some nitrogen or sulfur-containing compounds) can coordinate to the axial sites of the catalyst and inhibit its activity.

  • Solution: Purify all starting materials and solvents to remove potential inhibitors. If the inhibitor is a necessary component of the reaction, consider increasing the catalyst loading or using a less coordinating solvent.

• Decomposition of the Catalyst: In some cases, the paddlewheel structure itself may begin to degrade, especially under harsh conditions (e.g., high temperatures or in the presence of strong acids or bases).

  • Solution: Re-evaluate the reaction conditions. If decomposition is suspected, recovery of the rhodium metal followed by re-synthesis of the catalyst may be necessary.

Troubleshooting Workflow for Decreased Activity

Caption: Workflow for troubleshooting decreased catalyst activity.

Issue 2: Difficulty in Recovering the Catalyst

Symptoms:

• Low yield of recovered catalyst after the reaction.

• Contamination of the product with the rhodium catalyst.

Potential Causes & Solutions:

• High Solubility in the Work-up Solvent: The catalyst is being washed away during the extraction or purification process.

  • Solution: If using liquid-liquid extraction, choose a solvent system where the catalyst has low solubility in the wash solvent. For chromatographic purification, select a mobile phase that allows for good separation of the product and the catalyst.

• Physical Loss During Handling: Mechanical losses during filtration or transfer.

  • Solution: Employ careful handling techniques. For filtration of a precipitated catalyst, use a fine-pored filter paper or a fritted glass funnel. The "catalyst-in-bag" method can significantly reduce handling losses[7].

Catalyst Recovery Workflow

Caption: Decision workflow for catalyst recovery.

Experimental Protocols

Protocol 1: Regeneration of Oxidized Tetrakis(pentanoato)dirhodium

This protocol describes a mild chemical reduction to regenerate the active Rh(II,II) catalyst from its oxidized form.

Materials:

• Deactivated tetrakis(pentanoato)dirhodium catalyst

• Anhydrous, degassed solvent (e.g., methanol or ethanol)

• Reducing agent (e.g., 2-propanol or a mild hydride source)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the deactivated catalyst in the degassed solvent.

• Add a stoichiometric excess of the reducing agent. If using an alcohol like 2-propanol, the reaction may require gentle heating (40-50 °C) and longer reaction times.

• Monitor the reaction by UV-Vis spectroscopy. The characteristic absorption band of the Rh(II,II) species should reappear (see Analytical Characterization section).

• Once the reduction is complete (indicated by a stable green color and the disappearance of bands associated with the oxidized species), remove the solvent under reduced pressure.

• The regenerated catalyst can be purified by recrystallization or by washing with a non-polar solvent in which the catalyst has low solubility.

Protocol 2: Synthesis of Tetrakis(pentanoato)dirhodium via Ligand Exchange

This protocol allows for the synthesis of the title catalyst from the more common dirhodium(II) tetraacetate.

Materials:

• Dirhodium(II) tetraacetate, Rh₂(OAc)₄

• Pentanoic acid

• High-boiling point solvent (e.g., chlorobenzene or toluene)

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add dirhodium(II) tetraacetate, a 5-10 fold molar excess of pentanoic acid, and the solvent.

• Heat the mixture to reflux. The acetic acid produced during the ligand exchange will be azeotropically removed and collected in the Dean-Stark trap.

• Continue the reaction until no more acetic acid is collected. The color of the reaction mixture should change from the initial blue-green of Rh₂(OAc)₄ to the emerald green of the desired product.

• Allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane/heptane) or by flash chromatography on silica gel.

Analytical Characterization of the Catalyst

Accurate characterization is crucial to ensure the quality and activity of your regenerated or newly synthesized catalyst.

UV-Vis Spectroscopy

UV-Vis spectroscopy is a powerful tool for monitoring the oxidation state of the dirhodium core.

• Active Rh(II,II) Species: The active dirhodium(II) tetracarboxylate catalyst exhibits a characteristic low-energy absorption band in the visible region, typically around 580-600 nm. This band is attributed to the π(Rh-Rh) → σ(Rh-Rh) electronic transition[4].

• Oxidized Species: Upon oxidation to Rh(II,III) or Rh(III,III), this characteristic band in the visible region diminishes or disappears completely, and new, often more intense, absorptions may appear at higher energies (in the UV region)[4][5][6]. The solution color also changes from green to red or brown.

Table 1: Typical UV-Vis Absorption Maxima for Dirhodium Species

Oxidation State	Typical λ_max (nm)	Appearance
Rh(II,II)	~580-600	Green
Oxidized Species	Shift to lower wavelengths	Red/Brown

Note: The exact λ_max can vary depending on the solvent and the specific carboxylate ligands.

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the pentanoate ligands and to assess the purity of the catalyst. For the diamagnetic Rh(II,II) complex, sharp signals are expected. The presence of broad signals may indicate paramagnetic impurities or the presence of oxidized species.

References

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• Doyle, M. P.; Forbes, D. C. Chem. Rev.1998, 98(2), 911-935.
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• Ford, A.; Miel, H.; Ring, A.; Slattery, C. N.; Maguire, A. R.; McKervey, M. A. Chem. Rev.2015, 115(18), 9981-10080.
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• Hansen, J.; Davies, H. M. L. Coord. Chem. Rev.2008, 252(5-7), 545-555.
• Doyle, M. P.; Duffy, R.; Ratnikov, M.; Zhou, L. Chem. Rev.2010, 110(2), 704-724.
• Espino, C. G.; Du Bois, J. Angew. Chem. Int. Ed.2001, 40(3), 598-600.
• Catino, A. J.; Nichols, J. M.; Nettles, B. J.; Doyle, M. P. J. Am. Chem. Soc.2006, 128(17), 5642-5643.
• Bear, J. L.; Gray, H. B.; Rainey, R. M.; Chang, R.; Howard, R. A.; Serpa, G. A. Inorg. Chim. Acta1986, 123, 31-35.
• Drago, R. S.; Long, J. R.; Cosmano, R. Inorg. Chem.1981, 20(9), 2920-2927.
• Cotton, F. A.; Walton, R. A. Multiple Bonds Between Metal Atoms, 3rd ed.; Springer: New York, 2005.
• Warfield, L. T.; Wrazel, J. S.; Bear, J. L. Inorg. Chem.1982, 21(4), 1332-1336.
• Doyle, M. P. J. Org. Chem.2006, 71(25), 9253-9260.
• Hashimoto, S.-i.; Watanabe, N.; Ikegami, S. Tetrahedron Lett.1990, 31(35), 5173-5174.
• Davies, H. M. L.; Bruzinski, P. R.; Lake, D. H.; Kong, N.; Fall, M. J. J. Am. Chem. Soc.1996, 118(29), 6897-6907.
• Pirrung, M. C.; Morehead, A. T., Jr. J. Am. Chem. Soc.1996, 118(35), 8162-8163.
• Padwa, A.; Austin, D. J.; Hornbuckle, S. F.; Semones, M. A. J. Am. Chem. Soc.1992, 114(5), 1874-1876.
• Wee, A. G. H.; Yu, Q. J. Org. Chem.1997, 62(10), 3324-3331.
• Wang, J.; Chen, B.; Bao, J. J. Org. Chem.1998, 63(6), 1853-1862.
• An, D.; Wang, J. J. Org. Chem.2006, 71(11), 4342-4345.
• Ye, T.; McKervey, M. A. Chem. Rev.1994, 94(4), 1091-1160.

• Rhodium(II) acetate - Wikipedia. [Link]

• Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds: From Cyclopropanes to Ylides; John Wiley & Sons, 1998.
• Adams, J.; Spero, D. M. Tetrahedron1991, 47(10-11), 1765-1808.
• Padwa, A.; Weingarten, M. D. Chem. Rev.1996, 96(1), 223-270.
• Taber, D. F.; Ruckle, R. E., Jr. J. Am. Chem. Soc.1986, 108(24), 7686-7693.
• Miller, D. J.; Moody, C. J. Tetrahedron1995, 51(41), 10811-10843.
• Kennedy, M.; McKervey, M. A. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, 1991; Vol. 4, pp 1045-1075.
• Doyle, M. P.; Hu, W. J. Org. Chem.2000, 65(26), 8839-8847.
• Davies, H. M. L.; Panaro, S. A. Tetrahedron2000, 56(27), 4871-4880.
• Sulikowski, G. A.; Sulikowski, M. M. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, 1991; Vol. 6, pp 941-969.
• Padwa, A.; Krumpe, K. E.; Kassir, J. M. J. Org. Chem.1992, 57(18), 4940-4948.
• Padwa, A.; Dean, D. C.; Zhi, L. J. Am. Chem. Soc.1992, 114(2), 593-601.
• Padwa, A.; Hornbuckle, S. F. Chem. Rev.1991, 91(3), 263-309.
• Moody, C. J.; Taylor, R. J. Tetrahedron Lett.1988, 29(47), 6005-6008.
• Clark, J. S. Nitrogen, Oxygen and Sulfur Ylide Chemistry: A Practical Guide in Synthesis; Oxford University Press, 2002.
• Hodgson, D. M.; Pierard, F. Y. T. M.; Stupple, P. A. Chem. Soc. Rev.2001, 30(1), 50-61.
• Li, A.-H.; Dai, L.-X.; Hou, X.-L. Chem. Soc. Rev.2006, 35(1), 62-73.
• de Meijere, A., Ed. Carbocyclic and Heterocyclic Three- and Four-Membered Ring Systems; Georg Thieme Verlag, 2000.
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• 8. Dirhodium(II)-Catalyzed Sulfide Oxygenations: Catalyst Removal by Coprecipitation with Sulfoxides [organic-chemistry.org]

Technical Support Center: Optimizing Tetrakis(pentanoato)dirhodium Catalysis

Welcome to the technical support hub for researchers, scientists, and drug development professionals utilizing tetrakis(pentanoato)dirhodium, Rh₂(O₂CC₄H₉)₄, in their synthetic endeavors. This guide is designed to provide in-depth, actionable insights into reducing reaction times and troubleshooting common issues encountered during catalysis. Our focus is on understanding the causal relationships behind experimental observations to empower you to optimize your reactions effectively.

Frequently Asked Questions (FAQs) - Quick Troubleshooting

Q1: My reaction is extremely slow or has stalled completely. What are the first things I should check?

A1: Start with the basics:

• Catalyst Activity: Ensure your catalyst is not degraded. Has it been stored under an inert atmosphere? Consider using a fresh batch or one from a reputable supplier.

• Reagent Purity: Impurities in your substrate or diazo compound can poison the catalyst. Verify the purity of your starting materials.

• Solvent Quality: Ensure you are using dry, degassed solvent. Water and oxygen can interfere with the catalytic cycle.

• Temperature: Is the reaction being conducted at the optimal temperature? Some reactions require heating to proceed at a reasonable rate.[1][2]

Q2: I'm observing a color change in my reaction mixture, but the conversion is low. What does this indicate?

A2: A color change, often from the initial color of the dirhodium catalyst to purple or other shades, can indicate axial coordination of a solvent or substrate to the rhodium centers.[3] While this shows the catalyst is interacting with components in the mixture, it doesn't guarantee catalytic turnover. The coordinated species might be an inhibitor or the reaction conditions may not be sufficient to promote the subsequent steps of the catalytic cycle.

Q3: Can I increase the catalyst loading to speed up the reaction?

A3: Yes, increasing the catalyst loading can increase the reaction rate.[4] However, this also increases the cost and the potential for metal contamination in your product. It is often more efficient to first optimize other parameters like temperature and solvent.

In-Depth Troubleshooting Guides

Issue 1: Sluggish Reaction Rate in Non-Polar Solvents

Symptom: The reaction proceeds very slowly (e.g., <20% conversion after 12 hours) in solvents like hexanes or toluene.

Potential Causes & Solutions:

• Poor Catalyst Solubility: Tetrakis(pentanoato)dirhodium may have limited solubility in highly non-polar solvents, reducing the concentration of active catalyst in the solution.

  • Solution: Consider switching to a more polar, non-coordinating solvent like dichloromethane (DCM) or chloroform (CHCl₃).[5] These often provide a good balance of solubility and catalytic activity.

• Sub-optimal Temperature: Room temperature may not be sufficient to overcome the activation energy barrier for the reaction.

  • Solution: Gradually increase the reaction temperature in 10-20°C increments. Studies have shown that increasing the temperature from 25°C to 60°C can significantly decrease reaction times.[1][6] Be aware that higher temperatures can sometimes negatively impact enantioselectivity in asymmetric reactions.[1]

• Diazo Compound Decomposition: If you are using a diazo compound, slow addition via a syringe pump is crucial. A high local concentration of the diazo compound can lead to dimerization and other side reactions, consuming the starting material without productive catalysis.[7]

Issue 2: Reaction Rate Decreases Over Time

Symptom: The reaction starts at a reasonable rate but slows down significantly or stops before reaching full conversion.

Potential Causes & Solutions:

• Catalyst Degradation: The catalyst may be degrading under the reaction conditions. This can be caused by impurities, exposure to air or moisture, or thermal instability at higher temperatures.

  • Solution: Ensure all reagents and solvents are pure and the reaction is run under a strictly inert atmosphere (e.g., nitrogen or argon). If heating, ensure the catalyst is stable at the chosen temperature for the duration of the reaction.

• Product Inhibition: The product of the reaction may be coordinating to the catalyst's axial sites, acting as an inhibitor and preventing further catalytic cycles.

  • Solution: Try running the reaction at a more dilute concentration to disfavor product-catalyst binding. Alternatively, if feasible, perform the reaction in a system where the product is removed as it is formed.

• Change in Catalyst Structure: The active catalytic species may be undergoing a structural change during the reaction, leading to a less active form.[8]

  • Solution: This is a more complex issue that may require detailed mechanistic studies. However, screening different dirhodium catalysts with varied ligands may identify a more robust catalyst for your specific transformation.[9][10]

Optimization Strategies for Enhanced Reaction Rates

Proactively designing your experiment for optimal performance is key. The following workflow and parameter considerations will guide you in establishing a robust and efficient catalytic system.

Experimental Workflow for Optimization

Caption: A stepwise workflow for troubleshooting and optimizing reaction times.

Key Parameter Deep Dive

1. Solvent Selection:

The solvent plays a critical role beyond just dissolving the reactants. It can coordinate to the catalyst's axial positions, influencing its electronic properties and, consequently, its reactivity.[11][12][13]

• Non-coordinating solvents (e.g., dichloromethane, hexanes) are generally preferred as they are less likely to compete with the substrate for binding to the rhodium centers.[14]

• Coordinating solvents (e.g., THF, acetonitrile, alcohols) can sometimes deactivate the catalyst by strongly binding to the axial sites.[11] However, in some cases, weak axial ligation can favorably modulate reactivity.

Solvent	Polarity (Dielectric Constant)	General Effect on Rate	Notes
Hexane	1.9	Can be slow	Good for minimizing background reactions.[14]
Dichloromethane (DCM)	9.1	Often a good starting point	Balances solubility and minimal coordination.[5]
Chloroform (CHCl₃)	4.8	Similar to DCM
Acetonitrile (MeCN)	37.5	Often inhibitory	Strong coordination to Rh axial sites.[11]

2. Temperature:

Reaction temperature directly influences the reaction rate according to the Arrhenius equation.

• Increasing Temperature: Generally accelerates the reaction. A study on a dirhodium-catalyzed cyclopropanation showed that increasing the temperature from 25°C to 40°C reduced the reaction half-life from 12.5 hours to just 3 hours.[1][6]

• Caution: For asymmetric catalysis, higher temperatures can lead to a decrease in enantioselectivity.[1] It is crucial to find a balance between reaction rate and desired stereochemical outcome.

3. Catalyst Activation and Handling:

Dirhodium catalysts, while generally robust, can be sensitive to their environment.

• Activation: Some protocols may benefit from a pre-activation step, such as heating the catalyst under vacuum to remove any coordinated water or solvent.

• Inert Atmosphere: Always handle the catalyst and set up reactions under an inert atmosphere (N₂ or Ar) to prevent oxidative degradation.

Protocol: General Procedure for a Trial Reaction

• To an oven-dried Schlenk flask under an inert atmosphere, add tetrakis(pentanoato)dirhodium(II) (e.g., 0.5-2 mol%).

• Add the substrate (1.0 equivalent) and dry, degassed solvent (to achieve a concentration of ~0.1 M).

• Stir the mixture at the desired temperature (e.g., 25°C).

• Slowly add the diazo compound (1.1 equivalents) dissolved in a small amount of the reaction solvent via a syringe pump over several hours.

• Monitor the reaction progress by a suitable analytical technique (TLC, GC, or LC-MS).

This guide provides a foundational framework for addressing challenges related to reaction time in tetrakis(pentanoato)dirhodium catalysis. By systematically evaluating each parameter, researchers can significantly improve the efficiency and outcome of their synthetic efforts.

References

• Facile Recovery and Recycling of a Soluble Dirhodium Catalyst in Asymmetric Cyclopropanation via a Catalyst-in-Bag System. Organic Process Research & Development. [Link]

• Effects of Axial Solvent Coordination to Dirhodium Complexes on the Reactivity and Selectivity in C–H Insertion Reactions: A Computational Study. Organometallics. [Link]

• Asymmetric hetero-Diels–Alder reaction catalyzed by dirhodium(II) carboxamidates. PNAS. [Link]

• Dirhodium Tetraacetate Binding to Lysozyme at Body Temperature. PMC. [Link]

• Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization. PMC. [Link]

• Recent Advances in Heterogeneous Dirhodium Catalysts: Strategic Design and Sustainable Organic Transformations. Langmuir. [Link]

• Self‐Supported Heterogeneous Dirhodium(II) Catalyst for Nitrene and Carbene Transfer Reactions. ResearchGate. [Link]

• Facile Recovery and Recycling of a Soluble Dirhodium Catalyst in Asymmetric Cyclopropanation via a Catalyst-in-Bag System. Organic Process Research & Development. [Link]

• Effects of Axial Solvent Coordination to Dirhodium Complexes on Reactivity and Selectivity in C–H Insertion Reactions: A Computational Study. ResearchGate. [Link]

• Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. Nature. [Link]

• Mechanism of Heterogenization of Dirhodium Catalysts: Insights from DFT Calculations. Inorganic Chemistry. [Link]

• Optimization of enantiocontrol in cis-selective cyclopropanation reactions catalyzed by dirhodium(ii) tetrakis[alkyl 2-oxaazetidine-4(S)-carboxylates]. Chemical Communications. [Link]

• Dirhodium( ii , ii ) catalyst optimisation for chemoselective hydroaminomethylation: towards efficient amine synthesis. Catalysis Science & Technology. [Link]

• Self-Supported Heterogeneous Dirhodium(II) Catalyst for Nitrene and Carbene Transfer Reactions. ChemRxiv. [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. RSC Publishing. [Link]

• Recent Advances in Heterogeneous Dirhodium Catalysts: Strategic Design and Sustainable Organic Transformations. R Discovery. [Link]

• Revealing Structure Reactivity Relationships in Heterogenized Dirhodium Catalysts by Solid-State NMR Techniques. Semantic Scholar. [Link]

• Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation. PMC. [Link]

• Catalytic Asymmetric C-H Insertions of Rhodium(II) Azavinyl Carbenes. The Scripps Research Institute. [Link]

• Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization. ResearchGate. [Link]

• Computational Mapping of Dirhodium(II) Catalysts. PMC. [Link]

• Computational Mapping of Dirhodium(II) Catalysts. White Rose Research Online. [Link]

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• 4. Dirhodium( ii , ii ) catalyst optimisation for chemoselective hydroaminomethylation: towards efficient amine synthesis - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D5CY00630A [pubs.rsc.org]
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• 13. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
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Reference Data & Comparative Studies

Tetrakis(pentanoato)dirhodium vs tetrakis(acetato)dirhodium in catalysis

An in-depth technical analysis for researchers, scientists, and drug development professionals comparing the catalytic profiles of two privileged paddlewheel dirhodium complexes.

Nomenclature & Structural Context

In commercial and industrial contexts, "tetrakis(pentanoato)dirhodium" (CAS 62728-88-5) is predominantly utilized as the systematic synonym for dirhodium(II) tetrapivalate [Rh2(piv)4] , where the pentanoate isomer is specifically the bulky 2,2-dimethylpropanoate (pivalate) ligand. This guide evaluates it under this widely accepted operational definition, comparing it directly against the foundational tetrakis(acetato)dirhodium[Rh2(OAc)4] .

Both catalysts feature a bimetallic Rh(II)-Rh(II) core bridged by four carboxylate ligands, leaving two axial sites open for the decomposition of diazo compounds into highly reactive metal-carbene intermediates. However, the steric and electronic differences dictated by their bridging ligands fundamentally alter their catalytic behavior, solubility, and reaction trajectories.

Mechanistic Causality: Why the Ligand Matters

The choice between Rh2(OAc)4 and Rh2(piv)4 is rarely arbitrary; it is dictated by the steric demands of the substrate and the required solvent environment.

• Steric Shielding & Trajectory Control: Rh2(OAc)4 possesses small methyl groups, leaving its axial coordination sites highly exposed. While this makes it exceptionally reactive toward a broad scope of diazo compounds, it also makes it susceptible to coordinating Lewis basic solvents or heteroatoms on the substrate, which can poison the catalyst. Conversely, the bulky tert-butyl groups of Rh2(piv)4 create a deep, sterically shielded "catalytic pocket." This restricts the approach trajectory of both the incoming diazo compound and the subsequent substrate, frequently leading to superior diastereoselectivity in cyclopropanations and higher regioselectivity in C-H insertions.

• Solvent Compatibility & Homogeneous Catalysis: The lipophilic nature of the pivalate ligands renders Rh2(piv)4 highly soluble in non-polar organic solvents like toluene, hexanes, and dichloromethane (DCM). Rh2(OAc)4 is notoriously insoluble in non-polar media, often reacting as a heterogeneous suspension unless polar solvents (which can competitively bind the axial sites) are introduced.

Figure 1: Catalytic cycle of Rh(II)-mediated carbene transfer reactions.

Quantitative Performance Comparison

The structural differences between these catalysts manifest clearly in comparative yield and selectivity data across various carbene transfer methodologies.

Property / Reaction Metric	Tetrakis(acetato)dirhodium [Rh2(OAc)4]	Tetrakis(pentanoato)dirhodium[Rh2(piv)4]
Ligand Structure	Methyl (-CH₃)	tert-Butyl (-C(CH₃)₃)
Solubility Profile	Poor in non-polar organics; requires DCM	Excellent in toluene, hexanes, DCM
Axial Site Accessibility	Open, highly accessible	Shielded, deep catalytic pocket
Carbene Dimerization Risk	High (requires strict slow addition)	Moderate (steric shielding mitigates dimerization)
1,3-Difunctionalization Yield	70%	95%

Case Study Analysis:

• 1,3-Difunctionalization of Imino-Carbenes: In the reaction of acyl selenides with triazoles, the steric bulk of Rh2(piv)4 proved optimal, achieving a 95% yield. Under identical thermal conditions in toluene, Rh2(OAc)4 yielded only 70%, likely due to off-target carbene dimerization and poor solubility[1].

• Domino[4+1]-Annulations: Both catalysts successfully activate standard diazomalonates to react with thioamides. However, highly hindered cyclic diazoesters remain inert to both catalysts, highlighting the upper steric limits of their activation profiles[2].

• C-H Functionalization Kinetics: Kinetic studies reveal that the C-H insertion step is often rate-determining. The steric bulk of Rh2(piv)4 helps prevent off-target pathways and catalyst deactivation, thereby increasing the overall turnover number (TON) compared to less hindered analogs[3].

Self-Validating Experimental Protocol: Carbene Transfer

To ensure high scientific integrity and reproducibility, the following protocol outlines a self-validating workflow for a standard Rh(II)-catalyzed cyclopropanation or C-H insertion.

Step 1: Catalyst & Substrate Preparation In a flame-dried Schlenk flask under an argon atmosphere, add the substrate (e.g., alkene, 1.0 mmol) and the chosen dirhodium catalyst (0.01 mmol, 1 mol%). Causality: Moisture must be excluded, as water can act as a nucleophile, reacting with the Rh-carbene to form unwanted alcohol byproducts.

Step 2: Solvent Addition Inject 2.0 mL of anhydrous solvent. Self-Validation: If using Rh2(piv)4, non-polar hexanes or toluene are ideal; the solution will immediately turn a clear, vibrant green. If using Rh2(OAc)4, DCM is preferred; if hexanes are used, it will remain a cloudy suspension, severely limiting catalytic turnover and indicating an improper solvent choice.

Step 3: Syringe Pump Diazo Addition Dissolve the diazo compound (1.2 mmol) in 1.0 mL of the chosen solvent. Inject this solution into the reaction mixture using a syringe pump at a strict rate of 0.5 mL/hr. Causality & Validation: Slow addition maintains a low steady-state concentration of the highly reactive diazo compound. If added too quickly, the Rh-carbene will react with unactivated diazo molecules instead of the substrate, yielding unwanted diethyl maleate/fumarate dimers. A steady, continuous evolution of N₂ gas bubbles serves as a real-time visual validation of active catalytic turnover.

Step 4: Monitoring & Purification Stir for an additional 30 minutes post-addition. TLC analysis should confirm the complete consumption of the diazo compound. Concentrate the mixture under reduced pressure and purify via silica gel flash chromatography. Self-Validation: The polar dirhodium catalyst will typically bind strongly to the baseline of the silica column, naturally self-separating from the highly mobile functionalized product.

Figure 2: Standard experimental workflow for Rh(II)-catalyzed carbene transfer.

References

• RWTH Publications. "1,3-Difunctionalization of Imino-Carbenes via Rhodium-Catalyzed Reactions of Triazoles with Acyl Selenides". rwth-aachen.de. Available at: [Link]

• D-NB.info. "Rh(II)-mediated domino[4 + 1]-annulation of α-cyanothioacetamides using diazoesters". d-nb.info. Available at: [Link]

• PMC - National Institutes of Health. "In-situ Kinetic Studies of Rh(II)-Catalyzed C—H Functionalization to Achieve High Catalyst Turnover Numbers". nih.gov. Available at:[Link]

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• 2. d-nb.info [d-nb.info]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking Tetrakis(pentanoato)dirhodium in Diazo Coupling Reactions: A Comprehensive Guide

As diazo chemistry continues to evolve, the selection of the optimal dirhodium(II) catalyst remains the most critical variable in determining reaction trajectory, chemoselectivity, and stereocontrol. While dirhodium tetraacetate [Rh₂(OAc)₄] serves as the historical baseline, the steric demands of complex molecular architectures often require more refined coordination spheres.

This guide benchmarks tetrakis(pentanoato)dirhodium against alternative Rh(II) catalysts, providing drug development professionals and synthetic chemists with the empirical data and mechanistic rationale needed to optimize diazo decomposition workflows.

Nomenclature & Structural Nuance: The "Pentanoate" Identity

Before benchmarking, a critical nomenclature clarification is required. While systematically named "tetrakis(pentanoato)dirhodium," this catalyst is universally recognized in literature and commercial catalogs (e.g., CAS 62728-88-5) as its highly branched isomer: Rhodium(II) trimethylacetate dimer , or Rh₂(piv)₄ (dirhodium tetrapivalate) .

The pivalate ligand (2,2-dimethylpropanoate) is a 5-carbon pentanoate derivative. The bulky tert-butyl groups of these four bridging ligands create a deep, sterically demanding pocket around the axial coordination sites of the Rh-Rh core. This specific geometry is the primary driver of the catalyst's unique performance profile.

Mechanistic Causality: Why Steric Bulk Matters

The catalytic cycle of diazo decomposition relies on the electrophilic nature of the intermediate rhodium carbenoid. When a diazo compound coordinates to the axial site of the Rh(II) dimer, nitrogen gas is extruded, leaving a highly reactive metal-carbene.

With baseline catalysts like Rh₂(OAc)₄, the open coordination sphere allows rapid, sometimes indiscriminate, nucleophilic attack. This often leads to homodimerization (where the carbenoid reacts with unactivated diazo starting material). By employing Rh₂(piv)₄, the tert-butyl "wall" restricts the approach angle of incoming substrates, effectively suppressing dimerization and dictating high regio- and stereoselectivity 1.

Catalytic cycle of Rh2(piv)4-mediated diazo decomposition highlighting suppressed dimerization.

Performance Benchmarking vs. Alternative Catalysts

To objectively evaluate Rh₂(piv)₄, we must benchmark it against the standard Rh₂(OAc)₄, the hyper-bulky Rh₂(tpa)₄ (tetraphenylacetate), and the rigidified Rh₂(esp)₂ (Du Bois' catalyst).

Table 1: Cross-Coupling of Diazo Compounds

Reaction: Heterodimerization of a donor/acceptor diazo compound with ethyl diazoacetate (EDA).2

Catalyst	Ligand Bulk	Cross-Coupled Yield (%)	E:Z Stereoselectivity	Dimerization (Side-Product)
Rh₂(OAc)₄	Low	45%	70:30	High
Rh₂(oct)₄	Moderate	55%	75:25	Moderate
Rh₂(piv)₄	High	85%	>95:5	Low
Rh₂(tpa)₄	Very High	60%	80:20	Low (but sluggish kinetics)

Analysis: Rh₂(piv)₄ is the undisputed optimal catalyst for diazo cross-coupling. Its steric profile is perfectly tuned to allow the approach of the unsubstituted EDA while completely blocking the approach of a second, bulky donor/acceptor diazo molecule.

Table 2: Chemoselectivity in C–H Insertion

Reaction: Intramolecular insertion of α-diazo-β-ketoesters into aliphatic vs. aromatic C–H bonds.3

Catalyst	Aliphatic C–H Insertion	Aromatic C–H Insertion	Primary Use Case
Rh₂(OAc)₄	Excellent	Poor	Unhindered aliphatic insertions.
Rh₂(piv)₄	Excellent	Moderate	High-yielding aliphatic insertions requiring high diastereoselectivity.
Rh₂(esp)₂	Moderate	Excellent	Rigid scaffold forces insertion into deactivated/aromatic bonds.

Analysis: While Rh₂(piv)₄ excels at differentiating between competing aliphatic C–H bonds (favoring the least sterically hindered), it lacks the extreme rigidity required to force aromatic C–H insertion, a domain where Rh₂(esp)₂ or Rh₂(tpa)₄ dominate.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following workflow details the Davies protocol for the Rh₂(piv)₄-catalyzed cross-coupling of diazo compounds. This protocol is designed as a self-validating system with built-in causality checks.

Workflow: Rh₂(piv)₄-Catalyzed Diazo Cross-Coupling

1. System Purging & Preparation

• Action: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Causality: Rh-carbenoids are highly electrophilic. Trace moisture leads to competitive O–H insertion, rapidly converting your diazo precursor into unwanted alcohols or ethers.

2. Catalyst Activation

• Action: Add Rh₂(piv)₄ (1.0 mol%) and the donor/acceptor diazo precursor (1.0 equiv, e.g., methyl phenyldiazoacetate) to the flask. Dissolve in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration. Stir at 25 °C.

• Validation: The solution should exhibit the characteristic deep green/blue tint of the active Rh(II) complex.

3. Controlled Substrate Addition (Critical Step)

• Action: Dissolve the acceptor diazo compound (e.g., Ethyl diazoacetate, 2.0 equiv) in 2 mL of anhydrous DCM. Add this solution dropwise via a programmed syringe pump over exactly 2.0 hours.

• Causality: Diazo decomposition is highly exothermic. Maintaining an artificially low steady-state concentration of EDA via syringe pump prevents EDA-EDA homodimerization. It forces the Rh-carbenoid (formed preferentially from the more reactive donor/acceptor diazo already in the flask) to cross-couple with the incoming EDA.

4. In-Process Monitoring

• Action: Observe the reaction mixture during the addition phase.

• Validation: You must observe steady, micro-bubbling (N₂ gas evolution). If bubbling ceases before the syringe pump finishes, catalyst poisoning (often from coordinating impurities like amines or sulfides) has occurred.

5. Workup & Isolation

• Action: Stir for 30 minutes post-addition. Verify the complete consumption of the diazo precursor via TLC (monitor the disappearance of the bright yellow diazo spot). Concentrate under reduced pressure and purify via silica gel flash chromatography.

Conclusion & Catalyst Selection Matrix

Tetrakis(pentanoato)dirhodium [Rh₂(piv)₄] occupies a privileged "Goldilocks" zone in the dirhodium catalyst family. It provides significantly more steric shielding than Rh₂(OAc)₄, effectively shutting down dimerization and boosting stereoselectivity, without suffering from the sluggish kinetics associated with hyper-bulky catalysts like Rh₂(tpa)₄.

Use Rh₂(piv)₄ when:

• Performing cross-coupling between two different diazo compounds.

• High E/Z stereoselectivity is required in cyclopropanation.

• Differentiating between sterically similar aliphatic C–H bonds during insertion.

Avoid Rh₂(piv)₄ and opt for Rh₂(esp)₂ when:

• Attempting demanding aromatic C–H insertions.

• Working with highly deactivated substrates that require extended thermal forcing.

References

• Sigma-Aldrich. "Rhodium(II) trimethylacetate, dimer 99.9+ trace metals 62728-88-5".
• Davies, H. M. L., et al. "Rhodium(II)-Catalyzed Cross-Coupling of Diazo Compounds".
• Olivo, H. F., et al. "Chemoselective Aromatic C–H Insertion of α-Diazo-β-ketoesters Catalyzed by Dirhodium(II) Carboxylates".
• Baran Lab. "Diazo Chemistry". Scripps Research Institute.

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• 1. baranlab.org [baranlab.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Analytical Determination of Dirhodium Pentanoate Purity

For Researchers, Scientists, and Drug Development Professionals

The Criticality of Purity in Dirhodium Catalysis

Dirhodium(II) carboxylates, such as dirhodium pentanoate, are powerful catalysts, particularly for reactions involving carbene transfer, including cyclopropanation and C-H insertion.[1] The presence of impurities—be it residual starting materials, byproducts from synthesis, or degradation products—can have profound and often detrimental effects on catalytic performance. Impurities can act as catalyst poisons, lead to unpredictable reaction rates, or generate unwanted side products, complicating downstream purification and potentially compromising the quality of the active pharmaceutical ingredient (API). Therefore, rigorous and accurate determination of catalyst purity is not merely a quality control step but a fundamental prerequisite for reproducible and scalable chemical synthesis.

A Comparative Overview of Analytical Techniques

The selection of an appropriate analytical method for purity determination hinges on a balance of factors including the type of information required (e.g., bulk purity vs. specific impurity identification), the nature of the impurities, and the available instrumentation. Here, we compare the most relevant techniques for dirhodium pentanoate.

Technique	Principle	Information Provided	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and mobile phase.	Quantitative purity (area %), impurity profile, detection of non-volatile organic impurities.	High resolution and sensitivity, well-established for impurity profiling in pharmaceuticals.[2][3]	Method development can be time-consuming, potential for on-column degradation of sensitive compounds.
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei.	Absolute purity (w/w %) against a certified reference standard, structural information on impurities.	High precision and accuracy, non-destructive, can be a primary ratio method.[4][5]	Lower sensitivity than HPLC, potential for signal overlap in complex mixtures, requires careful experimental setup.[6]
Mass Spectrometry (MS)	Ionization of molecules and separation based on mass-to-charge ratio.	Molecular weight confirmation, structural elucidation of impurities, high sensitivity for trace contaminants.	Extremely high sensitivity and specificity, ideal for identifying unknown impurities.[7]	Not inherently quantitative without coupling to a separation technique (e.g., LC-MS), matrix effects can suppress ionization.
Elemental Analysis (EA)	Combustion of the sample and quantification of resulting gases (C, H, N, S).	Weight percentage of C, H, N, S, and Rh (by ICP-OES), provides information on bulk purity and elemental composition.	Considered a "gold standard" for bulk purity of organometallics.[8]	Does not provide information on the nature of organic impurities, requires several milligrams of sample.

In-Depth Method Analysis and Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: HPLC is the workhorse of pharmaceutical analysis for its ability to separate and quantify impurities. For organometallic complexes like dirhodium pentanoate, which can be sensitive, a reversed-phase method is often a good starting point due to the use of less aggressive mobile phases compared to normal phase. The key challenge is to develop a method that provides good peak shape for the metallic complex while resolving it from potential organic impurities. Method development should be systematic, exploring different column chemistries, mobile phase compositions, and pH to achieve optimal separation.[2]

Trustworthiness: A validated HPLC method provides a self-validating system for routine quality control. Validation should be performed according to International Council for Harmonisation (ICH) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness to ensure the reliability of the results.[3][9]

Experimental Protocol: HPLC Method Development and Validation

• Column Screening:

  • Start with a C18 column (e.g., 250 x 4.6 mm, 5 µm) as a versatile reversed-phase column.

  • If peak tailing is observed, consider a C8 column or a column with a different end-capping to minimize interactions with residual silanols.

• Mobile Phase Optimization:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) or Formic acid in water. The acidic modifier helps to suppress the ionization of silanol groups on the silica-based stationary phase, improving peak shape.

  • Solvent B: Acetonitrile or Methanol. Acetonitrile is often preferred for its lower viscosity and UV transparency.

  • Begin with a gradient elution, for example, from 30% to 95% Solvent B over 20 minutes, to elute a wide range of potential impurities.

  • Adjust the gradient slope and initial/final compositions to optimize the resolution between the main peak and any impurities.

• Detection:

  • Use a Diode Array Detector (DAD) to monitor the elution at multiple wavelengths. Dirhodium pentanoate should have a characteristic UV-Vis absorbance spectrum that can be used for peak purity assessment. A wavelength around 254 nm is often a good starting point.

• Method Validation (abbreviated):

  • Specificity: Inject a blank (diluent), a solution of dirhodium pentanoate, and a spiked sample with known impurities (if available) to demonstrate that the method can unequivocally assess the analyte in the presence of other components.

  • Linearity: Prepare a series of standard solutions of dirhodium pentanoate at different concentrations (e.g., 50-150% of the target concentration) and plot the peak area against concentration. The correlation coefficient (r²) should be >0.999.

  • Accuracy: Determine the recovery of the analyte in a spiked matrix.

  • Precision: Assess the repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days or by different analysts). The relative standard deviation (%RSD) should typically be less than 2%.

Logical Workflow for HPLC Method Development

Caption: A systematic approach to HPLC method development and validation.

Quantitative Nuclear Magnetic Resonance (qNMR)

Expertise & Experience: qNMR is a primary analytical method because the signal intensity is directly proportional to the molar concentration of the analyte, independent of its chemical structure. This allows for the determination of absolute purity by co-dissolving a known mass of the sample with a known mass of a certified internal standard.[10] For dirhodium pentanoate, ¹H NMR is the most practical nucleus. The pentanoate ligands offer distinct signals that can be used for quantification. The choice of a suitable internal standard is critical; it must have high purity, be stable, not react with the analyte, and have signals that do not overlap with the analyte's signals. Maleic acid or 1,4-dinitrobenzene are often good candidates. Given the potential air sensitivity of some organometallic compounds, sample preparation may need to be performed in an inert atmosphere (e.g., in a glovebox), and sealed NMR tubes should be used.[6]

Trustworthiness: The accuracy of qNMR relies heavily on the correct setup of the experiment. Key parameters to control are the relaxation delay (D1), which should be at least 5 times the longest T1 relaxation time of both the analyte and the standard, and the use of a 90° pulse angle to ensure complete excitation.[7] Adherence to these parameters ensures that the signal integration is a true representation of the molar quantities.

Experimental Protocol: ¹H-qNMR for Purity Determination

• Sample Preparation:

  • Accurately weigh (to 0.01 mg) approximately 10-20 mg of the dirhodium pentanoate sample into a clean, dry vial.

  • Accurately weigh (to 0.01 mg) a similar mass of a high-purity internal standard (e.g., maleic acid, purity >99.5%) into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in which both compounds are fully soluble.

  • Transfer the solution to a high-quality NMR tube. If the sample is air-sensitive, perform these steps in a glovebox and use a sealed NMR tube.[6]

• NMR Data Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz).

  • Ensure the spectrometer is well-shimmed to obtain sharp, symmetrical peaks.

  • Set the pulse angle to 90°.

  • Set the relaxation delay (D1) to at least 30 seconds (or 5 times the longest T1, if measured). This is a crucial step for accurate quantification.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for the peaks to be integrated).[11]

• Data Processing and Calculation:

  • Apply a Fourier transform to the FID with no line broadening (or minimal, e.g., 0.3 Hz).

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved signal for dirhodium pentanoate (I_sample) and a signal for the internal standard (I_std).

  • Calculate the purity of the sample using the following formula:[10]

  Purity (w/w %) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * P_std

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

qNMR Purity Calculation Workflow

Caption: Workflow for absolute purity determination by qNMR.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry is unparalleled in its sensitivity for detecting trace impurities and its ability to provide structural information. For dirhodium pentanoate, Electrospray Ionization (ESI) is a suitable soft ionization technique that can transfer the intact complex into the gas phase.[12] High-resolution mass spectrometry (HRMS) is particularly powerful as it provides a highly accurate mass measurement, allowing for the determination of the elemental composition of the parent ion and any impurities.[3] When coupled with HPLC (LC-MS), it becomes a formidable tool for impurity profiling, providing both retention time and mass information for every separated component.[7]

Trustworthiness: The trustworthiness of MS data for impurity identification is based on the accuracy of the mass measurement and the interpretation of fragmentation patterns (if tandem MS is used). The characteristic isotopic pattern of rhodium (¹⁰³Rh is monoisotopic) and the presence of two rhodium atoms in the complex provide a unique signature that aids in the confident identification of rhodium-containing species.

Elemental Analysis (EA)

Expertise & Experience: Elemental analysis is a fundamental technique for assessing the bulk purity of a synthesized compound. It determines the weight percentage of carbon, hydrogen, and nitrogen. The rhodium content can be determined separately by Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) after digestion of the sample.[13] A good match between the experimentally determined percentages and the calculated values for the theoretical formula provides strong evidence of bulk purity. For air-sensitive compounds, samples must be handled under an inert atmosphere during preparation and loading into the instrument to prevent oxidation, which would alter the elemental composition.[14]

Trustworthiness: The self-validating nature of EA lies in the comparison of experimental results to theoretical values. A deviation of more than ±0.4% between the found and calculated values for C, H, and N often indicates the presence of impurities or residual solvent.[8]

Experimental Protocol: Elemental Analysis Sample Preparation

• Homogenization: Ensure the sample is a fine, homogeneous powder. If necessary, gently grind the sample in an agate mortar and pestle.

• Drying: Dry the sample thoroughly under high vacuum to remove any residual solvents, which would lead to erroneously high carbon and hydrogen values.

• Handling Air-Sensitive Samples: If dirhodium pentanoate is suspected to be air-sensitive, all sample preparation and weighing should be conducted in a glovebox under an inert atmosphere (e.g., nitrogen or argon).[15]

• Weighing: Accurately weigh 2-5 mg of the dried, homogenized sample into a tin capsule. For difficult-to-combust organometallic compounds, an additive like tungsten(VI) oxide may be mixed with the sample to aid complete combustion.[15]

• Analysis: The sealed capsule is then introduced into the elemental analyzer for combustion and analysis. For rhodium content, a separate sample is digested, typically using a strong acid mixture, and then analyzed by ICP-OES.[13]

Conclusion: An Integrated Approach

No single analytical technique provides a complete picture of the purity of dirhodium pentanoate. A robust quality control strategy employs an orthogonal approach, leveraging the strengths of multiple methods.

• For routine quality control and impurity profiling: A validated HPLC method is the most suitable choice due to its high resolution and sensitivity to organic impurities.

• For absolute purity determination and as a primary reference method: qNMR is the method of choice, providing highly accurate and precise results without the need for a specific reference standard of the analyte itself.

• For bulk purity confirmation and validation of a new synthesis batch: Elemental Analysis is indispensable and provides fundamental evidence of the correct elemental composition.

• For the identification of unknown impurities: LC-MS , particularly with a high-resolution mass spectrometer, is the most powerful tool.

By integrating these techniques, researchers and drug development professionals can establish a comprehensive and reliable assessment of dirhodium pentanoate purity, ensuring the quality and consistency of their chemical processes and final products.

References

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• Gao, F., et al. (2023). Quantitative 1H NMR methodology for purity assay with high accuracy. Accreditation and Quality Assurance. [Link]

• Google Patents. (2012). CN102706860A - Chemical analysis method of rhodium content.

• Rocchitta, G., et al. (2025). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. MDPI. [Link]

• Frontiers in Chemistry. (2024, June 25). qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study![Link]

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• Elementar. (2025, September 30). Best practices for sample preparation in elemental analysis. [Link]

• Pauli, G. F., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. PMC. [Link]

• IJCRT.org. (2024, November 11). Chromatography Method Development For Impurity Analysis And Degradation. [Link]

• Chiweshe, T. T., et al. Quantification of rhodium in a series of inorganic and organometallic compounds using cobalt as internal standard. Sabinet. [Link]

• Yuce, M., & Capan, Y. (2013). DEVELOPMENT AND VALIDATION OF HPLC ANALYTICAL METHODS USED FOR DETERMINATION OF ASSAY, CONTENT UNIFORMITY AND DISSOLUTION OF IMMEDIATE RELEASE CANDESARTAN CILEXETIL 32 MG TABLETS. Acta Poloniae Pharmaceutica. [Link]

• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry. [Link]

• University of Wisconsin-Madison. Practical Aspects of Quantitative NMR Experiments. [Link]

• Holčapek, M. (2010). Structural analysis of organometallic compounds with soft ionization mass spectrometry. Mass Spectrometry Reviews. [Link]

• Journal of Medicinal Chemistry. Purity by Absolute qNMR Instructions. [Link]

• ResearchGate. (2019). Development of Reversed‐Phase HPLC Method for Purity Assessment of Aryl Porphyrins and Their Metal Complexes. [Link]

• IJPCAT. (2026). Synthesis and Characterization of Novel Organometallic Complexes for Catalytic Applications. [Link]

• Wang, Y., et al. (2014). CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION. PMC. [Link]

• ResearchGate. (2016). DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF MOISTURIZERS, PRESERVATIVES AND ANTI-OXIDANTS IN COS. [Link]

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Tetrakis(pentanoato)dirhodium vs. Ruthenium Catalysts for Cyclopropanation: A Comprehensive Guide

The metal-catalyzed decomposition of diazo compounds in the presence of alkenes is one of the most robust methodologies for synthesizing cyclopropanes. For researchers and drug development professionals, selecting the appropriate transition metal catalyst is the critical variable that dictates yield, chemoselectivity, and stereocontrol.

This guide provides an objective, data-backed comparison between two prominent catalyst classes: Tetrakis(pentanoato)dirhodium (commonly referred to as dirhodium tetrapivalate, [Rh₂(OPiv)₄][1]) and Ruthenium(II) Porphyrins (such as [Ru(TPP)CO]). By examining their mechanistic divergence, performance metrics, and experimental workflows, researchers can make informed decisions when designing cyclopropanation routes.

Mechanistic Divergence: The Causality of Selectivity

The fundamental difference between Rh(II) and Ru(II) catalysts lies in the electronic nature of the metal-carbene intermediate they generate upon nitrogen extrusion from the diazo precursor.

Tetrakis(pentanoato)dirhodium: Steric Bulk and Electrophilicity

Rh₂(OPiv)₄ features a bimetallic paddlewheel structure where the bulky pentanoate (pivalate) ligands create a sterically demanding environment around the axial coordination sites. When a diazo compound coordinates, it rapidly expels nitrogen to form a highly electrophilic rhodium carbenoid.

• Causality of Chemoselectivity: The extreme steric bulk of the pentanoate ligands is specifically chosen to suppress unwanted β-hydride elimination—a notorious side reaction when using α-alkyl diazoesters[2].

• Transition State: The reaction proceeds via a concerted but highly asynchronous [2+1] cycloaddition. Because the carbene is so reactive, the transition state is early, which often results in moderate trans/cis diastereoselectivity compared to ruthenium, though the bulky ligands significantly improve this ratio over less hindered catalysts like Rh₂(OAc)₄[3].

Ruthenium(II) Porphyrins: Stability and Ordered Geometry

Ruthenium porphyrin complexes, such as[Ru(TPP)CO], operate via a distinct mechanistic paradigm. The rigid porphyrin macrocycle stabilizes the resulting ruthenium carbene, rendering it significantly less electrophilic than its rhodium counterpart[4].

• Causality of Stereoselectivity: The stability of the Ru-carbene necessitates a later, highly ordered transition state during alkene approach. The steric wall of the porphyrin ligand forces the alkene to approach in a trajectory that minimizes steric clash, leading to exceptional trans-diastereoselectivity (often >95:5)[5]. Furthermore, this stability allows the catalyst to effectively cyclopropanate electron-deficient alkenes, a substrate class that typically fails or reacts poorly with electrophilic Rh(II) carbenes.

Catalytic cycles comparing Rh(II) and Ru(II) carbene intermediates in cyclopropanation.

Performance Comparison

The following table synthesizes quantitative data and operational parameters to guide catalyst selection based on specific synthetic requirements.

Parameter	Tetrakis(pentanoato)dirhodium [Rh₂(OPiv)₄]	Ruthenium(II) Porphyrin [Ru(TPP)CO]
Carbene Nature	Highly electrophilic, transient	Moderately electrophilic, stable
Reaction Rate	Very fast (Minutes to <4 hours)	Moderate (Hours to 24+ hours)
Diastereoselectivity	Moderate to High (Ligand bulk dependent, up to 98:2)[2]	Exceptional (Often >95:5 trans:cis)[4]
Alkene Scope	Electron-rich to neutral	Broad (Tolerates electron-deficient alkenes)
Side Reactions	Suppresses β-hydride elimination[2]	Minimal dimerization; tolerates batch addition
Catalyst Loading	0.1 mol% – 1.0 mol%	1.0 mol% – 5.0 mol%
Addition Method	Syringe pump strictly required	Batch addition often tolerated

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the operation and built-in validation checks.

Protocol A: Cyclopropanation via Tetrakis(pentanoato)dirhodium [Rh₂(OPiv)₄]

Optimized for α-alkyl diazoesters to prevent β-hydride elimination.

• System Preparation: Flame-dry a two-neck round-bottom flask under argon. Add the alkene (5.0 equiv) and Rh₂(OPiv)₄ (0.5 mol%).

  • Causality: An excess of alkene shifts the kinetic competition away from carbene dimerization toward the desired [2+1] cycloaddition.

• Solvent Addition: Dissolve the mixture in anhydrous, deoxygenated fluorobenzene or dichloromethane (0.2 M relative to the diazo compound)[3].

  • Causality: Non-coordinating solvents are mandatory. Coordinating solvents (like acetonitrile) will competitively bind to the axial sites of the rhodium paddlewheel, poisoning the catalyst.

• Diazo Addition: Dissolve the diazo compound (1.0 equiv) in the same solvent. Use a syringe pump to add this solution dropwise over 2 to 4 hours at room temperature.

  • Causality: Rh-carbenes are highly reactive. Slow addition maintains a near-zero steady-state concentration of the diazo compound, mathematically minimizing the probability of a metal-carbene reacting with an unreacted diazo molecule to form fumarate/maleate dimers.

• Validation & Quench: Monitor the reaction via TLC or GC-FID. The system is self-validating: if bubbling (N₂ evolution) ceases but diazo remains (visible via yellow color or TLC), catalyst degradation has occurred. Once complete, filter through a short pad of silica to remove the rhodium catalyst and concentrate in vacuo.

Protocol B: Cyclopropanation via Ruthenium(II) Porphyrin [Ru(TPP)CO]

Optimized for high trans-selectivity and electron-deficient substrates.

• System Preparation: In an argon-purged Schlenk tube, combine the alkene (2.0 equiv), [Ru(TPP)CO] (2.0 mol%), and an internal standard (e.g., dodecane) for GC yield validation.

  • Causality: Because Ru-carbenes are stable, a massive excess of alkene is not strictly required to outcompete dimerization, improving the atom economy of the alkene[4].

• Solvent & Reagent Addition: Add anhydrous toluene. Unlike the Rh(II) protocol, the diazo compound (1.0 equiv) can often be added in a single batch or via a rapid dropwise addition over 10 minutes.

  • Causality: The porphyrin-stabilized Ru-carbene is significantly less prone to nucleophilic attack by unreacted diazo compounds, relaxing the strict requirement for syringe-pump addition.

• Thermal Activation: Heat the reaction mixture to 60–80 °C for 12–24 hours.

  • Causality: The increased stability (lower electrophilicity) of the Ru-carbene creates a higher activation energy barrier for the cycloaddition step. Thermal energy is required to achieve practical turnover frequencies.

• Validation & Quench: Extract an aliquot, dilute with hexane, and analyze via GC-FID against the internal standard. A successful reaction will show >95% conversion of the alkene with a trans:cis peak area ratio exceeding 90:10. Filter through Celite and purify via column chromatography.

References

• Panne, P., DeAngelis, A., & Fox, J. M. (2008). Rh-Catalyzed Intermolecular Cyclopropanation with α-Alkyl-α-diazoesters: Catalyst-Dependent Chemo- and Diastereoselectivity. Organic Letters, 10(14), 2987-2989. Available at:[Link]

• Che, C.-M., et al. (2001). Asymmetric Inter- and Intramolecular Cyclopropanation of Alkenes Catalyzed by Chiral Ruthenium Porphyrins. Synthesis and Crystal Structure of a Chiral Metalloporphyrin Carbene Complex. Journal of the American Chemical Society, 123(18), 4119-4129. Available at:[Link]

• Lee, Y.-R., et al. (2003). Rh2(Opiv)4-Catalyzed Reactions of Diazo Compound Derived from Meldrum's Acid and Styrenes. Efficient Synthesis of Cyclopropanes. Bulletin of the Korean Chemical Society, 24(12), 1835-1838. Available at:[Link]

• Chen, Y., et al. (2024). Chiral ruthenium porphyrin-catalyzed asymmetric cyclopropanation of 1,3-dienes with tert-butyl 2-cyano-2-diazoacetate as the carbene source. Organic Chemistry Frontiers. Available at:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Management and Disposal of Tetrakis(pentanoato)dirhodium

This guide provides an in-depth operational and safety framework for researchers, scientists, and drug development professionals handling Tetrakis(pentanoato)dirhodium. The core principle of this guidance is to manage this compound's waste stream not as a disposable hazard, but as a valuable resource for recovery, aligning with both environmental stewardship and economic prudence.

Core Principle: Asset Recovery Over Waste Disposal

Tetrakis(pentanoato)dirhodium, like other rhodium-containing compounds, occupies a unique regulatory space. While it is classified as a hazardous material due to the presence of a heavy metal, rhodium is also a highly valuable precious metal.[1] Consequently, the U.S. Environmental Protection Agency (EPA) and similar international bodies have established specific protocols that prioritize its recovery.

Under the Resource Conservation and Recovery Act (RCRA), recyclable materials containing economically significant amounts of precious metals—including gold, silver, platinum, and rhodium—are subject to reduced hazardous waste regulations when they are sent for reclamation.[1][2][3] This regulatory framework is based on the logical premise that valuable materials will be handled with greater care, minimizing environmental risk.[4] Therefore, the primary goal for any waste stream containing Tetrakis(pentanoato)dirhodium is not disposal, but collection for reclamation.

Hazard Profile and Risk Mitigation

While the economic value of rhodium encourages careful handling, its toxicological profile necessitates stringent safety protocols. The exact toxicological properties of many organometallic compounds, including Tetrakis(pentanoato)dirhodium, have not been thoroughly investigated.[5] However, rhodium compounds are known to pose health risks.

Key Hazards:

• Toxicity: Rhodium compounds may exhibit renal (kidney) toxicity and affect the central nervous system.[6]

• Irritation: As a powder, it can cause skin, eye, and respiratory irritation.[7]

• Allergenicity: Some rhodium compounds may cause skin allergies, leading to a rash upon future exposure.[8]

• Carcinogenicity: There is limited evidence to suggest that some rhodium compounds may be carcinogenic.[6]

Due to these potential hazards, all handling and disposal operations must be conducted with appropriate Personal Protective Equipment (PPE).

Task	Required Personal Protective Equipment (PPE)
Routine Handling & Weighing	Nitrile gloves, safety glasses with side shields, laboratory coat.
Waste Consolidation	Nitrile gloves, safety glasses with side shields or goggles, laboratory coat.
Spill Cleanup	Chemical-resistant gloves (nitrile), chemical splash goggles, lab coat or disposable coveralls, dust respirator if powder is airborne.[7][9]

Step-by-Step Waste Management Protocol

The following protocol ensures safety, regulatory compliance, and efficient recovery of rhodium.

Step 1: Waste Stream Segregation

Proper segregation at the point of generation is the most critical step. Never mix rhodium-containing waste with other waste streams.[10][11] This prevents cross-contamination and simplifies the recovery process.

Segregate waste into three distinct categories:

• Concentrated Solid Waste: Unused or expired Tetrakis(pentanoato)dirhodium, reaction residues, and pure solids from spill cleanups.

• Contaminated Labware & Debris: Items with trace contamination, such as weighing papers, gloves, pipette tips, and paper towels.[12]

• Contaminated Liquid Waste: Solvents or solutions containing dissolved or suspended rhodium compounds. Note: Halogenated and non-halogenated solvent wastes should be collected separately if possible.[10]

Step 2: Containerization and Labeling

Proper containment and labeling prevent accidental exposure and ensure the waste is accepted by the recovery facility.

• Containers: Use robust, sealable containers compatible with the waste type.[13] For solids, use wide-mouth plastic or glass jars with screw-top lids. For liquids, use designated solvent waste containers. Never use metal containers for corrosive materials.[10]

• Labeling: All containers must be clearly and accurately labeled. The label must include:

  • The words "Hazardous Waste for Precious Metal Recovery."

  • A complete list of the chemical contents, including solvents. Do not use abbreviations or chemical formulas.[10][13]

  • The approximate concentration or percentage of the rhodium compound.

  • The date when waste was first added to the container.

  • The name of the principal investigator or laboratory contact.

Step 3: Storage

Store sealed waste containers in a designated, well-ventilated satellite accumulation area within or near the laboratory.[6] Ensure they are stored away from incompatible materials, particularly strong oxidizing agents.[5][8]

The Disposal and Recovery Workflow

The decision process for managing rhodium waste should always prioritize recovery.

Caption: Workflow for Tetrakis(pentanoato)dirhodium Waste Management.

Pathway A: Precious Metal Recovery (Standard Procedure)

• Once your labeled waste container is full, contact your institution's Environmental Health and Safety (EHS) office.

• Inform them you have hazardous waste designated for precious metal recovery.

• EHS will arrange for collection and consolidation with other precious metal wastes.

• The material will be sent to a certified reclamation facility that uses pyrometallurgical or hydrometallurgical processes to extract and purify the rhodium.[14]

Pathway B: Hazardous Waste Disposal (Exception)

In the rare event that recovery is not feasible (e.g., the rhodium concentration is economically insignificant), the material must be disposed of as regulated hazardous waste. This process is also managed by your EHS office and typically involves high-temperature incineration by a licensed disposal company.[15] Landfilling is not a recommended or environmentally sound option.[6][16]

Emergency Protocol: Spill Management

In the event of a spill, act promptly and safely.

• Evacuate and Secure: Alert others in the immediate area. Restrict access to the spill zone.

• Ventilate: Increase ventilation in the area if it is safe to do so.

• Don PPE: Wear the appropriate PPE for spill cleanup as detailed in the table above.

• Contain and Collect: If the material is a solid, gently sweep it up to avoid creating dust.[5][17] Use spark-free tools if there is any fire risk.[6] Place the collected material and any contaminated cleaning supplies (e.g., paper towels) into a sealed, labeled container for disposal as concentrated solid waste.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the spill to your laboratory supervisor and EHS office.

By adhering to these procedures, you can ensure the safe handling of Tetrakis(pentanoato)dirhodium, comply with regulations, and contribute to a sustainable and economically sound research environment.

References

• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.).
• Laboratory Waste Disposal. (n.d.).
• Rhodium 5% on Carbon (wetted with ca. 55% Water) - Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• US Patent US6923922B2 - Recover and recycle rhodium from spent partial oxidation catalysts. (n.d.). Google Patents.
• Heavy Metals Safety. (n.d.). UCSF Macromolecular Structure Group.
• Precious Metals Recycling. (2012, October 23). Lion Technology.
• Rhodium - Safety Data Sheet. (n.d.). ChemicalBook.
• Laboratory Waste Disposal Guidelines. (n.d.).
• General laboratory chemical waste management. (n.d.).
• Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct - Product Information. (n.d.). TCI Chemicals.
• Tetrakis[N-phthaloyl-(S)-tert-leucinato]dirhodium Bis(ethyl Acetate) Adduct - Safety Data Sheet. (2018, October 3). TCI EUROPE N.V.
• Dirhodium (II) tetrakis[N-4-bromo-1,8-naphthoyl-(S)-tert-leucinate]. (2017, June 23). Organic Syntheses, 94, 136-152.
• Tetrakis(triphenylacetato)dirhodium(II) Dichloromethane Adduct - Safety Data Sheet. (2018, July 6). TCI AMERICA.
• Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II) Rh₂(S-PTAD)₄ - Safety Data Sheet. (2021, July 17). Strem Chemicals, Inc.
• Generator Storage Requirements for Part 266, Subpart F, Precious Metals. (n.d.). U.S. Environmental Protection Agency.
• Rhodium - Hazard Summary. (n.d.). New Jersey Department of Health.
• Iridium(III) 2,4-pentanedionate - Safety Data Sheet. (2025, September 7). Thermo Fisher Scientific.
• RHODIUM CAS NO 7440-16-6 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). CDH Fine Chemical.
• Regulatory Exclusions and Alternative Standards for the Recycling of Materials, Solid Wastes and Hazardous Wastes. (2026, March 20). U.S. Environmental Protection Agency.
• Catalyst Deactivation via Rhodium–Support Interactions under High-Temperature Oxidizing Conditions. (2022, March 8). ACS Catalysis.
• Rhodium black - Safety Data Sheet. (2025, December 27). Fisher Scientific.
• Recent Developments on Processes for Recovery of Rhodium Metal from Spent Catalysts. (2022, November 11). Molecules.
• 40 CFR Part 266 Subpart F -- Recyclable Materials Utilized for Precious Metal Recovery. (2016, November 28). eCFR.
• Study of Catalyst Deactivation in Three Different Industrial Processes. (n.d.). Diva-Portal.org.
• RCRA 8 Metals: EPA Limits, Guidance, and How to Get Compliant. (2023, November 10). ALS Global.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst. (n.d.). PMC.

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